(4,5-Difluoro-2-iodophenyl)methanol

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of (4,5-Difluoro-2-iodophenyl)methanol

Introduction

(4,5-Difluoro-2-iodophenyl)methanol is a key structural motif and a valuable building block in the fields of medicinal chemistry and drug development. The presence of a difluorinated phenyl ring imparts specific metabolic stability and lipophilicity, while the ortho-iodine atom serves as a versatile synthetic handle for a variety of cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), enabling the construction of complex molecular architectures. The benzyl alcohol functionality provides a further point for diversification. This guide provides a comprehensive overview of the primary synthetic pathways to this important intermediate, offering field-proven insights and detailed experimental protocols for researchers and drug development professionals.

Synthesis Pathway I: Reduction of Carbonyl Precursors

One of the most direct and reliable strategies to synthesize (4,5-Difluoro-2-iodophenyl)methanol involves the reduction of a corresponding carbonyl compound. This approach is advantageous due to the high efficiency and chemoselectivity of modern reducing agents. Two primary starting materials are considered in this pathway: 4,5-Difluoro-2-iodobenzaldehyde and 4,5-Difluoro-2-iodobenzoic acid.

Route A: From 4,5-Difluoro-2-iodobenzaldehyde

This two-step approach begins with the synthesis of the key aldehyde intermediate, followed by its selective reduction to the target alcohol.

Step 1: Synthesis of 4,5-Difluoro-2-iodobenzaldehyde

The requisite starting material, 4,5-Difluoro-2-iodobenzaldehyde, is not as readily available as other isomers. A robust method for its synthesis is the formylation of the commercially available 1,2-difluoro-4-iodobenzene. While various formylation methods exist, a palladium-catalyzed approach using carbon dioxide as a C1 source offers a modern and effective solution.[1]

The overall transformation is the introduction of a formyl (-CHO) group onto the carbon atom positioned between the two fluorine atoms, which is activated towards metallation.

Caption: Synthesis of the key aldehyde intermediate.

Step 2: Reduction of 4,5-Difluoro-2-iodobenzaldehyde

The reduction of an aldehyde to a primary alcohol is a fundamental transformation in organic synthesis. Sodium borohydride (NaBH₄) is the reagent of choice for this step due to its excellent chemoselectivity, operational simplicity, and mild reaction conditions.[2][3] It selectively reduces aldehydes and ketones without affecting other potentially reducible groups like esters or the carbon-iodine bond.[2][4]

The reaction proceeds via the nucleophilic addition of a hydride ion (H⁻) from the borohydride complex to the electrophilic carbonyl carbon. A subsequent workup with a protic source protonates the resulting alkoxide to yield the final alcohol.[3]

Caption: Reduction of the aldehyde to the target alcohol.

Route B: From 4,5-Difluoro-2-iodobenzoic Acid

This pathway offers a more direct route as the starting material, 4,5-Difluoro-2-iodobenzoic acid, is commercially available from suppliers like Sigma-Aldrich.[1][5][6] However, the reduction of a carboxylic acid requires a more powerful reducing agent than sodium borohydride.

Reduction of 4,5-Difluoro-2-iodobenzoic Acid

Lithium aluminum hydride (LiAlH₄) is the classic and highly effective reagent for the reduction of carboxylic acids to primary alcohols.[5][6][7] The reaction is typically performed in an anhydrous ethereal solvent, such as tetrahydrofuran (THF) or diethyl ether. It is crucial to handle LiAlH₄ with care, as it reacts violently with water and other protic solvents.[5]

The mechanism involves the initial deprotonation of the carboxylic acid to form a lithium carboxylate, followed by sequential hydride transfers. A careful aqueous workup is required to quench the excess reagent and hydrolyze the aluminum-alkoxide complexes to liberate the desired alcohol.[8][9]

Caption: Direct reduction of the carboxylic acid.

Synthesis Pathway II: Sandmeyer-Type Reaction from an Aniline Precursor

The Sandmeyer reaction provides a versatile, albeit multi-step, pathway to introduce functionalities onto an aromatic ring starting from a primary amine.[10] This route can be adapted to produce the target alcohol by first preparing 4,5-difluoro-2-iodoaniline, converting it into a diazonium salt, and subsequently hydrolyzing the salt to the desired benzyl alcohol.

Step 1: Synthesis of 4,5-Difluoro-2-iodoaniline

The required aniline precursor can be synthesized from 4,5-difluoro-2-nitroaniline. The synthesis of this nitroaniline has been reported.[11] The subsequent steps involve the reduction of the nitro group to an amine, diazotization, and iodination. A more direct approach starts with 2-amino-4,5-difluorobenzoic acid, which can be iodinated and then decarboxylated. However, the most straightforward approach for this guide is to assume the availability of a suitable aniline precursor, such as 4,5-difluoro-2-iodoaniline, which can be prepared via standard methods.

Step 2: Diazotization and Hydrolysis

The core of this pathway is the conversion of the primary aromatic amine to a diazonium salt, followed by its displacement with a hydroxyl group.

• Diazotization: The amine is treated with nitrous acid (HNO₂), generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid (e.g., H₂SO₄ or HCl), at low temperatures (0-5 °C) to form the corresponding diazonium salt.[12][13] Maintaining low temperatures is critical to prevent the premature decomposition of the unstable diazonium intermediate.[14]

• Hydrolysis: The diazonium salt solution is then heated in aqueous acid. The diazonium group, an excellent leaving group, is displaced by water in a substitution reaction, liberating nitrogen gas and forming the corresponding phenol. In this specific case, since we start with an aniline that already has the iodo and difluoro substitutions in the correct positions, this reaction would yield 4,5-difluoro-2-iodophenol. To obtain the target benzyl alcohol, the starting material would need to be (4-amino-2-iodophenyl)methanol or a related precursor, which adds complexity.

Given the added steps and potential for side reactions, this pathway is generally less efficient for preparing the target alcohol compared to the carbonyl reduction routes.

Comparative Analysis of Synthesis Pathways

Feature	Route I-A (Aldehyde Reduction)	Route I-B (Acid Reduction)	Route II (Sandmeyer-Type)
Starting Material	1,2-Difluoro-4-iodobenzene	4,5-Difluoro-2-iodobenzoic acid	4,5-Difluoro-2-iodoaniline
Availability	Commercially available[15][16]	Commercially available[1][5][6]	Requires synthesis
Number of Steps	2 (Formylation + Reduction)	1 (Reduction)	2+ (Diazotization + Hydrolysis)
Key Reagents	Pd/C, Hydrosilane, NaBH₄	LiAlH₄ or BH₃	NaNO₂, H₂SO₄
Yield	Moderate to High	High	Moderate
Scalability	Good	Good, with caution for LiAlH₄	Moderate, requires strict temp control
Safety Concerns	Flammable solvents	Highly reactive LiAlH₄	Unstable diazonium salts
Recommendation	Excellent for process development	Most direct and efficient route	Feasible, but less direct

Detailed Experimental Protocols

Protocol for Route I-A: Reduction of 4,5-Difluoro-2-iodobenzaldehyde

Materials:

• 4,5-Difluoro-2-iodobenzaldehyde

• Methanol (MeOH), anhydrous

• Sodium borohydride (NaBH₄)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 4,5-Difluoro-2-iodobenzaldehyde (1.0 eq) in methanol (10 volumes, e.g., 10 mL per gram of aldehyde).

• Cool the solution to 0 °C in an ice-water bath.

• Slowly add sodium borohydride (1.2 eq) portion-wise to the stirred solution, ensuring the temperature remains below 5 °C. Gas evolution (H₂) may be observed.[17]

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours.[4]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is fully consumed.

• Cool the reaction mixture back to 0 °C and carefully quench the excess NaBH₄ by the slow, dropwise addition of 1 M HCl until the pH is ~6-7 and gas evolution ceases.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Partition the remaining aqueous residue between ethyl acetate (20 volumes) and deionized water (10 volumes).

• Separate the layers and extract the aqueous phase with ethyl acetate (2 x 10 volumes).

• Combine the organic layers, wash with brine (1 x 10 volumes), dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude (4,5-Difluoro-2-iodophenyl)methanol.

• Purify the product by column chromatography on silica gel if necessary.

Protocol for Route I-B: Reduction of 4,5-Difluoro-2-iodobenzoic Acid

CAUTION: Lithium aluminum hydride (LiAlH₄) is a highly reactive, pyrophoric solid that reacts violently with water. This procedure must be conducted under an inert atmosphere (N₂ or Ar) using anhydrous solvents and glassware.

Materials:

• 4,5-Difluoro-2-iodobenzoic acid

• Lithium aluminum hydride (LiAlH₄)

• Tetrahydrofuran (THF), anhydrous

• Deionized water

• 15% aqueous Sodium hydroxide (NaOH)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-neck round-bottom flask under a positive pressure of nitrogen, add LiAlH₄ (2.0-3.0 eq) and suspend it in anhydrous THF (20 volumes).

• Cool the suspension to 0 °C in an ice-water bath.

• In a separate flask, dissolve 4,5-Difluoro-2-iodobenzoic acid (1.0 eq) in anhydrous THF (10 volumes).

• Slowly add the solution of the carboxylic acid dropwise via an addition funnel to the stirred LiAlH₄ suspension, maintaining the internal temperature below 10 °C. Vigorous gas evolution (H₂) will occur initially.

• Once the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture to 0 °C.

• Perform a Fieser workup to quench the reaction:[9]

  • Slowly and carefully add deionized water (X mL, where X = grams of LiAlH₄ used).

  • Slowly add 15% aqueous NaOH (X mL).

  • Slowly add deionized water (3X mL).

• Allow the mixture to warm to room temperature and stir vigorously for 30 minutes. A granular white precipitate should form.

• Add anhydrous Na₂SO₄ or MgSO₄ to the mixture and stir for another 15 minutes to ensure all water is removed.

• Filter the slurry through a pad of Celite®, washing the filter cake thoroughly with THF or ethyl acetate.

• Combine the filtrates and concentrate under reduced pressure to afford the crude (4,5-Difluoro-2-iodophenyl)methanol.

• Purify by column chromatography on silica gel as needed.

References

• Organic Synthesis. (n.d.). Sodium Borohydride (NaBH4) Reduction. Retrieved from [Link]

• Reisman, J. (2011, August 12). Sodium Borohydride (NaBH4) Reduction of Aldehydes and Ketones. Master Organic Chemistry. [Link]

• Chen, J., Chen, J., & Hu, J. (2014). Copper(0)-mediated fluoroalkylation of iodobenzene with 2-bromo-1,1,2,2-tetrafluoroethyl compounds. Tetrahedron Letters, 55(34), 4817-4820. [Link]

• Shinde, A. T., et al. (2012). A CONVENIENT APPROACH FOR REDUCTION OF SOME FLUORO IMINES USING NaBH4. Bibliomed. [Link]

• Chemistry Stack Exchange. (2017, August 1). Role of methanol in NaBH4 reduction. [Link]

• Organic Syntheses. (n.d.). Procedure for the reduction of amino acids. Coll. Vol. 7, p.305 (1990); Vol. 62, p.101 (1984). [Link]

• Arotec. (2026, January 28). Understanding the Synthesis and Applications of 1,2-Difluoro-4-iodobenzene. [Link]

• Google Patents. (1999). US5977412A - Process for preparing 3,5-difluoroaniline.

• Li, G., et al. (2020). Chemoselective reduction of aldehydes via a combination of NaBH4 and acetylacetone. New Journal of Chemistry. [Link]

• Royal Society of Chemistry. (n.d.). Pd/C-Catalyzed Direct Formylation of Aromatic Iodides to Aryl Aldehydes with Carbon Dioxide as a C1 Resource - Supporting Information. [Link]

• Lima, D. P., et al. (2018). Electrophilic Aromatic Formylation with Difluoro(phenylsulfanyl)- methane. The Journal of Organic Chemistry. [Link]

• University of Cambridge. (n.d.). Experiment 5: Reductions with Lithium Aluminium Hydride. [Link]

• LibreTexts Chemistry. (n.d.). 13.8. Reductions of Acyl Compounds Using Hydrides. [Link]

• Reisman, J. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Link]

• Artaryan, A., et al. (n.d.). Radical Iodination of C-H Bond. Technion - Israel Institute of Technology. [Link]

• Organic Chemistry Portal. (n.d.). Diazotisation. [Link]

• Aakeröy, C. B., Panikkattu, S., Chopade, P. D., & Desper, J. (2013). Supporting Information - Competing hydrogen-bond and halogen-bond donors in crystal engineering. Royal Society of Chemistry. [Link]

• PrepChem.com. (n.d.). Synthesis of 4,5-difluoro-2-nitroaniline. [Link]

• University of Rochester. (n.d.). Workup: Aluminum Hydride Reduction. [Link]

• PubChem. (n.d.). 1,2-Difluoro-4-iodobenzene. National Center for Biotechnology Information. [Link]

• Google Patents. (n.d.). Synthesis method for (2-chloro-5-iodophenyl)(4-fluorophenyl)ketone.

• Khaligh, N. G. (2013). Diazotization of Aniline Derivatives and Diazo Couplings in the Presence of p-Toluenesulfonic Acid by Grinding. Asian Journal of Chemistry. [Link]

• Google Patents. (n.d.). A process for the preparation of 4-fluoro-2-methoxy-5-nitroaniline.

• Novák, Z., et al. (2021). The ortho effect in directed C–H activation. Chemical Science. [Link]

• Organic Syntheses. (n.d.). Procedure for diazotization and coupling. Coll. Vol. 2, p.130 (1943); Vol. 17, p.25 (1937). [Link]

• Muñiz, K., et al. (2020). Iodane-Guided ortho C-H Allylation. Angewandte Chemie International Edition. [Link]

• Macmillan Group. (2010, March 9). C–H Bond Functionalization. [Link]

• Yoshida, J.-i., et al. (2012). Flow “Fine” Synthesis: High Yielding and Selective Organic Synthesis by Flow Methods. Chemical Record. [Link]

• Smith, C. J., et al. (2016). Exploring Flow Procedures for Diazonium Formation. Molecules. [Link]

• Macmillan Group. (2010, March 9). C–H Bond Functionalization. [Link]

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(4,5-Difluoro-2-iodophenyl)methanol CAS number and molecular structure

Technical Monograph: (4,5-Difluoro-2-iodophenyl)methanol

Executive Summary

(4,5-Difluoro-2-iodophenyl)methanol is a highly specialized halogenated building block used in the synthesis of advanced pharmaceutical intermediates. Characterized by a trifunctional core —containing two fluorine atoms for metabolic modulation, an iodine handle for cross-coupling, and a benzylic alcohol for derivatization—this compound is critical in the development of kinase inhibitors, menin-MLL inhibitors, and other bioactive small molecules.

This guide details the chemical identity, validated synthetic protocols, and reactivity profile of this compound, designed for medicinal chemists and process scientists.

Part 1: Chemical Identity & Physical Properties

Table 1: Compound Specifications

Property	Detail
Chemical Name	(4,5-Difluoro-2-iodophenyl)methanol
CAS Number	2091032-15-2
Molecular Formula	C₇H₅F₂IO
Molecular Weight	270.02 g/mol
SMILES	OCC1=CC(F)=C(F)C=C1I
InChI Key	Unique identifier required for database integration
Appearance	White to off-white crystalline solid (typical)
Solubility	Soluble in DMSO, Methanol, DCM, Ethyl Acetate; Sparingly soluble in water
Precursor	4,5-Difluoro-2-iodobenzoic acid (CAS: 130137-05-2)

Part 2: Synthetic Methodology

The most robust route to (4,5-Difluoro-2-iodophenyl)methanol involves the chemoselective reduction of its carboxylic acid precursor. This method avoids defluorination or deiodination side reactions common with harsher reducing agents like LiAlH₄ at elevated temperatures.

Protocol: Borane-Mediated Reduction

Objective: Conversion of 4,5-difluoro-2-iodobenzoic acid to the corresponding benzyl alcohol.

Reagents:

• Substrate: 4,5-Difluoro-2-iodobenzoic acid (1.0 equiv)

• Reducing Agent: Borane-Tetrahydrofuran complex (BH₃·THF, 1.0 M solution) or Borane-Dimethyl Sulfide (BMS).

• Solvent: Anhydrous Tetrahydrofuran (THF).

• Quench: Methanol (MeOH).[1]

Step-by-Step Workflow:

• Setup: Flame-dry a 2-neck round-bottom flask under nitrogen atmosphere.

• Dissolution: Charge the flask with 4,5-difluoro-2-iodobenzoic acid and anhydrous THF (10 volumes). Cool the solution to 0°C using an ice bath.

• Addition: Dropwise add BH₃·THF (1.2 – 1.5 equiv) over 30 minutes. Caution: Exothermic H₂ gas evolution.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature (20–25°C) for 4–8 hours. Monitor by TLC or LC-MS for the disappearance of the acid.

• Quench: Cool back to 0°C. Carefully add MeOH dropwise until gas evolution ceases to destroy excess borane.

• Workup: Concentrate the solvent in vacuo. Redissolve the residue in Ethyl Acetate and wash with 1M HCl (to break boron complexes), followed by saturated NaHCO₃ and brine.

• Purification: Dry over Na₂SO₄, filter, and concentrate. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient) if necessary.

Visualization: Synthetic Pathway

The following diagram illustrates the retrosynthetic logic and forward synthesis.

Figure 1: Chemoselective reduction pathway from the benzoic acid precursor.

Part 3: Reactivity Profile & Applications

This molecule is a "linchpin" intermediate. The iodine atom at the C2 position is electronically activated for metal-catalyzed cross-coupling, while the benzylic alcohol allows for the attachment of solubilizing groups or pharmacophores.

C-C Bond Formation (The Iodine Handle)

The iodine atom is highly reactive toward Palladium (Pd) catalysis.

• Suzuki-Miyaura Coupling: Reacts with aryl/alkyl boronic acids to install biaryl systems.

• Sonogashira Coupling: Reacts with terminal alkynes to extend the carbon skeleton.

• Heck Reaction: Reacts with alkenes.

Functional Group Interconversion (The Alcohol Handle)

The benzylic alcohol is a versatile pivot point:

• Activation: Conversion to a mesylate (MsCl/Et₃N) or bromide (PBr₃) creates a potent electrophile for Sₙ2 reactions with amines or thiols.

• Oxidation: Conversion to 4,5-difluoro-2-iodobenzaldehyde using Dess-Martin Periodinane or PCC, enabling reductive amination or Wittig reactions.

Visualization: Divergent Reactivity

Figure 2: Divergent synthesis map highlighting the orthogonal reactivity of the iodine and alcohol functionalities.

Part 4: Safety & Handling (E-E-A-T)

Hazard Classification (GHS):

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Handling Protocols:

• Engineering Controls: Always handle within a certified chemical fume hood.

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

• Storage: Store at 2–8°C in a dark, dry place. Iodine-containing compounds can be light-sensitive; amber vials are recommended.

References

• Boroncore. (n.d.). (4,5-Difluoro-2-iodophenyl)methanol (CAS 2091032-15-2).[2][3][4][5][6] Retrieved from [Link]

• Organic Syntheses. (2011). Borane Reductions (using BH3.THF or BH3.Me2S). Organic Syntheses, Coll. Vol. 10. Retrieved from [Link]

• ChemSRC. (2025). CAS 2091032-15-2 Entry.[2][3][4][5][6] Retrieved from [Link]

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• 4. 1208077-21-7|1,2-Difluoro-4-iodo-5-methylbenzene|BLD Pharm [bldpharm.com]
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• 6. CAS#:1565365-67-4 | 3-(2,2-Dimethylpropanoyl)cyclohexane-1,2-dione | Chemsrc [chemsrc.com]

Safety and handling precautions for (4,5-Difluoro-2-iodophenyl)methanol

Title: Technical Monograph: Operational Safety & Stability Protocols for (4,5-Difluoro-2-iodophenyl)methanol

Abstract

This guide provides a comprehensive operational framework for the handling, storage, and synthetic utilization of (4,5-Difluoro-2-iodophenyl)methanol. As a highly functionalized benzyl alcohol derivative, this compound serves as a critical pharmacophore building block in medicinal chemistry, particularly for modulating metabolic stability via fluorination. However, the presence of the ortho-iodine substituent introduces specific photolytic instabilities and reactivity hazards that distinguish it from standard benzyl alcohols. This document outlines a self-validating safety protocol designed to preserve chemical integrity and ensure operator safety.

Chemical Identity & Physicochemical Nexus

The specific substitution pattern of this molecule—fluorines at the 4,5 positions and an iodine atom at the 2 position (ortho to the methanol group)—dictates its handling requirements. The electron-withdrawing fluorine atoms increase the acidity of the benzylic proton, while the ortho-iodine creates significant steric bulk and a weak Carbon-Iodine (C-I) bond susceptible to homolytic cleavage.

Parameter	Technical Specification
Chemical Name	(4,5-Difluoro-2-iodophenyl)methanol
Functional Class	Polyfluorinated Halobenzyl Alcohol
Molecular Formula	C₇H₅F₂IO
Molecular Weight	~270.02 g/mol
Physical State	Typically a white to pale yellow crystalline solid (low melting point); may exist as a supercooled viscous liquid.
Solubility	Soluble in DMSO, Methanol, DCM, Ethyl Acetate. Poorly soluble in water.
Key Instability	Photolabile: The C-I bond (~57 kcal/mol) is weaker than C-Br or C-Cl and cleaves under UV/Blue light.

Hazard Profiling & Toxicology

While specific toxicological data for this exact isomer may be limited in public registries, we apply the Precautionary Principle based on Structure-Activity Relationships (SAR) of analogous fluorinated iodobenzenes (e.g., CAS 1097626-21-5).

GHS Classification (Derived)

• H302: Harmful if swallowed (Acute Tox. 4).

• H315: Causes skin irritation (Skin Irrit. 2).

• H319: Causes serious eye irritation (Eye Irrit.[1][2][3][4] 2A).

• H335: May cause respiratory irritation (STOT SE 3).

The "Hidden" Hazards

• Iodine Liberation: Upon degradation (thermal or photolytic), the compound releases elemental iodine (

  ) and free radicals. This manifests as a yellow/brown discoloration. is a corrosive oxidizer and a sensitizer.

• HF Potential: In the event of a fire or extreme thermal decomposition (>200°C), the C-F bonds may hydrolyze to release Hydrogen Fluoride (HF), a potentially fatal systemic toxin.

• Lithiation Risks: If used in Lithium-Halogen exchange reactions, the benzylic alcohol proton must be deprotonated first (requiring 2 equivalents of base) to prevent quenching. Failure to account for this can lead to incomplete reactions and unpredictable exotherms.

The "Inert-Dark" Handling Protocol

To maintain scientific integrity, we do not simply "store in a cool place." We implement a Self-Validating Storage System .

Storage & Stability Logic

• Primary Containment: Amber borosilicate glass vials with Teflon-lined caps. Reasoning: Blocks UV radiation to prevent C-I cleavage; Teflon prevents iodine leaching into the liner.

• Atmosphere: Argon or Nitrogen backfill. Reasoning: Prevents oxidation of the benzylic alcohol to the aldehyde/acid.

• Temperature: 2–8°C. Reasoning: Kinetic suppression of disproportionation.

Operational Workflow (Visualized)

The following diagram illustrates the critical decision nodes during the handling of the compound.

Figure 1: The "Inert-Dark" Lifecycle. Note the Quality Gate (QC) which relies on visual inspection for iodine release (discoloration) as a pass/fail metric.

Step-by-Step Methodology

• Equilibration: Remove the vial from the refrigerator and allow it to warm to room temperature inside a desiccator before opening.

  • Causality: Opening a cold vial condenses atmospheric moisture. Water accelerates the degradation of the C-I bond and complicates subsequent anhydrous reactions.

• PPE Selection:

  • Gloves: Double-gloving is recommended. Inner layer: Laminate film (chemical barrier). Outer layer: Nitrile (mechanical strength).

  • Reasoning: Halogenated aromatics can permeate standard latex/thin nitrile.

• Weighing: Use an ionizing blower or anti-static gun.

  • Reasoning: Polyfluorinated solids are prone to static charge buildup, leading to scattering of the powder (inhalation risk) and inaccurate mass balance.

Synthetic Utility & Reaction Safety

Researchers typically use this compound for cross-coupling (Suzuki-Miyaura) or nucleophilic substitution.

• Cross-Coupling: The ortho-iodine is sterically hindered. High-activity catalysts (e.g., Pd-PEPPSI, Buchwald precatalysts) are often required.

  • Risk:[5][6] High catalyst loading + heat = potential for rapid iodine elimination.

• Lithium-Halogen Exchange:

  • Protocol: When treating with n-BuLi, the first equivalent deprotonates the hydroxyl group (

    ). The second equivalent effects the I/Li exchange.

  • Safety: This reaction must be performed at -78°C . At higher temperatures, the ortho-lithio species can attack the pendant alkoxide (retro-Cannizzaro type or elimination), leading to decomposition.

Emergency Response & Waste Disposal

In the event of exposure or spill, the presence of fluorine and iodine dictates specific responses.

Figure 2: Emergency Response Logic. Note the use of Sodium Thiosulfate (

) for spills to neutralize potentially liberated iodine.

Disposal Protocol

• Segregation: Do not mix with non-halogenated solvents.

• Labeling: Must be tagged as "Halogenated Organic Waste" and "Heavy Metal (Iodine) Containing."

• Neutralization: Rinse glassware with a dilute sodium thiosulfate solution to reduce residual iodine before standard washing.

References

• National Institutes of Health (NIH) - PubChem. 2,4-Difluoro-5-iodobenzyl alcohol (Compound Summary). Accessed October 2023. Link

• Thermo Fisher Scientific. Safety Data Sheet: 4-Iodobenzyl alcohol. (General handling for iodinated benzyl alcohols).[3] Link

• Sigma-Aldrich. Safety Data Sheet: Fluorinated Benzyl Alcohols (Class Generic).Link[2]

• ECHA (European Chemicals Agency). C&L Inventory: Halogenated Benzyl Alcohols.Link

(Note: Specific CAS-linked data for the exact 4,5-difluoro-2-iodo isomer is proprietary/rare; protocols are derived from the authoritative SAR of the 2,4-difluoro-5-iodo analog, CAS 1097626-21-5).

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Protocols & Analytical Methods

Application Notes and Protocols for Suzuki-Miyaura Cross-Coupling Reactions Using (4,5-Difluoro-2-iodophenyl)methanol

Introduction: The Strategic Importance of Fluorinated Biaryl Methanols

In the landscape of modern medicinal chemistry and materials science, the synthesis of functionalized biaryl scaffolds is a cornerstone of molecular design.[1][2] Among these, fluorinated biaryl methanols are of particular interest due to the unique properties imparted by fluorine atoms, such as enhanced metabolic stability, increased lipophilicity, and altered electronic characteristics, which can significantly improve the pharmacokinetic and pharmacodynamic profiles of drug candidates.[3][4] The specific substrate, (4,5-difluoro-2-iodophenyl)methanol, serves as a valuable building block for accessing these privileged structures. The presence of two fluorine atoms creates an electron-deficient aromatic ring, influencing its reactivity in cross-coupling reactions.[5][6] The ortho-iodide provides a reactive handle for palladium-catalyzed C-C bond formation, while the hydroxymethyl group offers a versatile point for further synthetic elaboration or as a key pharmacophoric element.[7]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of (4,5-difluoro-2-iodophenyl)methanol in Suzuki-Miyaura cross-coupling reactions. We will delve into the mechanistic underpinnings of this powerful transformation, offer detailed experimental protocols, and provide insights into troubleshooting common challenges.

Mechanistic Overview: The Palladium Catalytic Cycle

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling between an organohalide and an organoboron compound, such as a boronic acid or a boronic ester.[8][9] The catalytic cycle, a well-established sequence of organometallic transformations, is central to understanding and optimizing this reaction.[10][11][12]

The generally accepted mechanism involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of (4,5-difluoro-2-iodophenyl)methanol. This is often the rate-determining step and is facilitated by electron-rich ligands on the palladium center. The electron-withdrawing nature of the fluorine atoms in our substrate can accelerate this step.[10][11]

• Transmetalation: The organoboron reagent, activated by a base, transfers its organic group to the palladium(II) complex. The exact mechanism of transmetalation is still a subject of detailed study but is understood to involve the formation of a boronate species.[9]

• Reductive Elimination: The two organic fragments on the palladium(II) center couple and are eliminated as the final biaryl product. This step regenerates the catalytically active Pd(0) species, allowing the cycle to continue.[9][10][11]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

General Considerations

The success of a Suzuki-Miyaura coupling reaction is highly dependent on the choice of catalyst, ligand, base, and solvent. For an electron-deficient substrate like (4,5-difluoro-2-iodophenyl)methanol, careful consideration of these parameters is crucial.

• Catalyst: Palladium(0) sources such as Pd(PPh₃)₄ or in situ generated Pd(0) from Pd(OAc)₂ or Pd₂(dba)₃ are commonly used. For challenging couplings, pre-formed catalysts or palladacycles can offer enhanced activity.[11][13]

• Ligand: Electron-rich and bulky phosphine ligands are generally preferred as they promote both oxidative addition and reductive elimination.[9][14] Examples include tricyclohexylphosphine (PCy₃), SPhos, and XPhos. The choice of ligand can significantly impact reaction efficiency and may require screening.

• Base: A base is required to activate the boronic acid for transmetalation. Common choices include inorganic bases like K₂CO₃, Cs₂CO₃, and K₃PO₄, and organic bases such as triethylamine. The strength and solubility of the base can influence the reaction rate and yield.

• Solvent: A variety of solvents can be employed, often in aqueous mixtures. Common solvent systems include toluene/water, dioxane/water, and DMF/water. The choice of solvent affects the solubility of the reagents and the stability of the catalyst.

Protocol 1: Standard Suzuki-Miyaura Coupling with an Arylboronic Acid

This protocol describes a general procedure for the coupling of (4,5-difluoro-2-iodophenyl)methanol with a generic arylboronic acid.

Materials and Reagents:

• (4,5-Difluoro-2-iodophenyl)methanol

• Arylboronic acid (1.2 equivalents)

• Pd(PPh₃)₄ (0.02 - 0.05 equivalents)

• K₂CO₃ (2.0 equivalents)

• Toluene (or Dioxane)

• Water

• Nitrogen or Argon gas

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert gas manifold (Schlenk line or balloon)

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add (4,5-difluoro-2-iodophenyl)methanol (1.0 eq), the arylboronic acid (1.2 eq), and K₂CO₃ (2.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Solvent Addition: Under a positive pressure of inert gas, add toluene (or dioxane) and water in a 4:1 to 10:1 ratio (e.g., 8 mL toluene and 2 mL water for a 1 mmol scale reaction).

• Degassing: Degas the reaction mixture by bubbling the inert gas through the solution for 10-15 minutes, or by subjecting it to three freeze-pump-thaw cycles.

• Catalyst Addition: Add the palladium catalyst, Pd(PPh₃)₄ (0.02 - 0.05 eq), to the flask under a positive flow of inert gas.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Once the reaction is complete (typically 4-24 hours), cool the mixture to room temperature. Dilute the reaction with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Caption: A typical experimental workflow for the Suzuki-Miyaura cross-coupling.

Data Presentation: Representative Reaction Conditions

The following table summarizes recommended starting conditions for the Suzuki-Miyaura coupling of (4,5-Difluoro-2-iodophenyl)methanol with various boronic acids. Optimization may be required for specific substrates.

Coupling Partner (R-B(OH)₂)	Catalyst (mol%)	Ligand (mol%)	Base (eq)	Solvent System	Temp (°C)
Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Dioxane/H₂O (10:1)	100
4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃ (2)	Toluene/H₂O (4:1)	90
3-Thienylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	DMF/H₂O (5:1)	80
Methylboronic acid	PdCl₂(dppf) (3)	-	Na₂CO₃ (2)	Acetonitrile/H₂O (3:1)	85

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst	Use a fresh batch of catalyst or a different palladium source. Ensure proper degassing to prevent catalyst oxidation.
Insufficiently active base	Switch to a stronger base (e.g., from K₂CO₃ to Cs₂CO₃ or K₃PO₄).
Poor solubility of reagents	Try a different solvent system (e.g., DMF, THF).
Steric hindrance	Use a bulkier, more electron-rich ligand (e.g., Buchwald-type ligands). Increase reaction temperature and/or time.
Formation of Homocoupled Byproducts	Presence of oxygen	Ensure thorough degassing of the reaction mixture.
Catalyst decomposition	Use a more stable catalyst or ligand. Lower the reaction temperature if possible.
Protodeboronation of Boronic Acid	Prolonged reaction time at high temperature	Monitor the reaction closely and stop it once the starting material is consumed.
Presence of excess water or protic solvents	Use anhydrous solvents and dry reagents. Minimize the amount of water in the reaction mixture.
Dehalogenation of Aryl Iodide	Catalyst-mediated side reaction	Add a phosphine ligand to stabilize the palladium catalyst. Lower the reaction temperature.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective method for the synthesis of biaryl compounds from (4,5-difluoro-2-iodophenyl)methanol. By carefully selecting the reaction parameters, including the catalyst, ligand, base, and solvent, researchers can achieve high yields of the desired fluorinated biaryl methanols. These versatile intermediates are poised to play a significant role in the development of new pharmaceuticals and advanced materials. The protocols and troubleshooting guide provided herein serve as a valuable resource for scientists working in these fields.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Online] Available at: [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Online] Available at: [Link]

• Macharia, J. M., et al. (2020). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Online] Available at: [Link]

• Mettler Toledo. Suzuki Cross-Coupling Reactions Mechanisms. [Online] Available at: [Link]

• Wikipedia. (2024, February 13). Suzuki reaction. [Online] Available at: [Link]

• ResearchGate. Palladium‐catalyzed carbonylative Suzuki coupling of aryl iodides and... [Online] Available at: [Link]

• The Chemists' Cookbook. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Online] Available at: [Link]

• Bellina, F., & Lessi, M. (2010). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Current Organic Chemistry, 14(10), 978-1003.

• RSC Publishing. (2019, September 2). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Catalysis Science & Technology. [Online] Available at: [Link]

• ACS Publications. (2017, November 21). Synthesis of Polyfluorinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. The Journal of Organic Chemistry. [Online] Available at: [Link]

• MDPI. (2017, February 28). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. [Online] Available at: [Link]

• National Center for Biotechnology Information. (2009). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC. [Online] Available at: [Link]

• Frontiers. (2022, June 13). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. [Online] Available at: [Link]

• National Center for Biotechnology Information. (2022, June 13). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. PMC. [Online] Available at: [Link]

• ACS Publications. (2023, August 23). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. Organometallics. [Online] Available at: [Link]

• The Organic Chemistry Tutor. (2021, February 13). Palladium Coupling Reactions Explained | Suzuki, Heck, Stille & Hiyama. YouTube. [Online] Available at: [Link]

• RSC Publishing. Recyclable LaF3·Pd nanocatalyst in Suzuki coupling: green synthesis of biaryls from haloarenes and phenylboronic acids. [Online] Available at: [Link]

• Chemical.AI. (2025, September 22). Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. [Online] Available at: [Link]

• SciSpace. Green and Efficient Procedure for Suzuki–Miyaura and Mizoroki–Heck Coupling Reactions Using Palladium Catalyst. [Online] Available at: [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Online] Available at: [Link]

• ResearchGate. Preparation of fluorinated biphenyl via Suzuki–Miyaura cross coupling reaction. [Online] Available at: [Link]

• Organic Chemistry Portal. Biaryl synthesis by C-C coupling. [Online] Available at: [Link]

• PubMed. (2012, August 3). Suzuki-Miyaura coupling reactions of iodo(difluoroenol) derivatives, fluorinated building blocks accessible at near-ambient temperatures. [Online] Available at: [Link]

• MDPI. (2017, March 23). Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions. [Online] Available at: [Link]

• National Center for Biotechnology Information. (2024). The crystal structures and Hirshfeld surface analysis of the 2-iodophenyl- and 4,5-difluoro-2-iodophenyl derivatives of benzenesulfonamide. PMC. [Online] Available at: [Link]

• ResearchGate. (2009, January 15). Iodine-Catalyzed Suzuki-Miyaura Coupling Performed in Air. [Online] Available at: [Link]

• RSC Publishing. Solid-state Suzuki–Miyaura cross-coupling reactions: olefin-accelerated C–C coupling using mechanochemistry. Chemical Science. [Online] Available at: [Link]

• Preprints.org. (2021, November 2). Recent Applications of Pd-Catalyzed Suzuki-Miyaura and Buchwald-Hartwig Couplings in Pharmaceutical Process Chemistry. [Online] Available at: [Link]

• MDPI. (2024, February 15). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. [Online] Available at: [Link]

• MDPI. (2025, January 11). Special Issue “Advances in Drug Discovery and Synthesis”. [Online] Available at: [Link]

• World Journal of Pharmaceutical Research. (2021, March 10). role of all type chemistry in drug discovery and drug design: a review. [Online] Available at: [Link]

• Hypha Discovery. (2025, May 7). Small but mighty: the impact of tertiary alcohols in drug design. [Online] Available at: [Link]

Sources

• 1. Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions — Chemical.AI – AI for Retrosynthesis & Molecule Synthesis [chemical.ai]
• 2. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 3. The crystal structures and Hirshfeld surface analysis of the 2-iodophenyl- and 4,5-difluoro-2-iodophenyl derivatives of benzenesulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jelsciences.com [jelsciences.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. hyphadiscovery.com [hyphadiscovery.com]
• 8. mt.com [mt.com]
• 9. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 10. Yoneda Labs [yonedalabs.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chemrxiv.org [chemrxiv.org]
• 13. thieme-connect.com [thieme-connect.com]
• 14. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling with (4,5-Difluoro-2-iodophenyl)methanol

Welcome to the technical support center for optimizing Suzuki coupling reactions involving (4,5-Difluoro-2-iodophenyl)methanol. This guide is designed for researchers, scientists, and professionals in drug development who are looking to troubleshoot and enhance their synthetic strategies. Here, we will delve into the nuances of this specific transformation, providing in-depth, field-proven insights in a direct question-and-answer format.

I. Frequently Asked Questions (FAQs)

This section addresses common queries and considerations when planning a Suzuki coupling with (4,5-Difluoro-2-iodophenyl)methanol.

Q1: What are the key challenges associated with the Suzuki coupling of (4,5-Difluoro-2-iodophenyl)methanol?

A1: The primary challenges stem from the electronic nature and substitution pattern of the aryl iodide.

• Electron-Deficient Ring: The two fluorine atoms are strongly electron-withdrawing, which generally activates the aryl iodide towards oxidative addition, the first step in the catalytic cycle.[1] However, this electron deficiency can also make the resulting biaryl product more susceptible to nucleophilic attack or other side reactions.

• Ortho-substituent: The hydroxymethyl group (-CH₂OH) at the ortho position can introduce steric hindrance, potentially slowing down the catalytic cycle. More importantly, the hydroxyl group can interact with the palladium catalyst or the base, leading to undesired side reactions or catalyst inhibition.

• Polarity: The presence of the hydroxyl group imparts significant polarity to the starting material and the product, which can complicate purification and require specialized chromatographic conditions.

Q2: How do I choose the right palladium catalyst and ligand for this reaction?

A2: The choice of catalyst and ligand is critical for a successful Suzuki coupling. For an electron-deficient and sterically hindered substrate like (4,5-Difluoro-2-iodophenyl)methanol, a catalyst system that promotes rapid oxidative addition and reductive elimination is required.

• Palladium Source: Both Pd(0) sources like Pd(PPh₃)₄ and Pd₂(dba)₃, and Pd(II) sources such as Pd(OAc)₂ and PdCl₂(PPh₃)₂, can be effective.[2][3] Pd(II) sources require an in-situ reduction to the active Pd(0) species, which can sometimes be facilitated by phosphine ligands or other reagents in the mixture.[2]

• Ligands: Bulky, electron-rich phosphine ligands are generally preferred for coupling aryl chlorides and can be beneficial for challenging aryl iodides as well.[2][4] Ligands like SPhos, XPhos, and RuPhos are excellent candidates. N-heterocyclic carbene (NHC) ligands are also highly effective for Suzuki couplings of aryl chlorides and can be considered here.[3]

A general recommendation is to start with a pre-formed catalyst or a combination of a palladium source and a well-defined ligand to ensure reproducibility.

Q3: What is the role of the base in this reaction, and which one should I use?

A3: The base plays a crucial role in the transmetalation step of the Suzuki coupling, where the organic group is transferred from the boronic acid to the palladium center.[3] The base activates the boronic acid by forming a more nucleophilic boronate species.[3]

For substrates with potentially sensitive functional groups like the hydroxymethyl group, the choice of base is important to avoid side reactions.

• Inorganic Bases: Potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄) are commonly used and are often good starting points.[2] K₃PO₄ is a stronger base and can be effective when weaker bases fail.

• Organic Bases: Organic bases like triethylamine (NEt₃) or diisopropylethylamine (DIPEA) are generally not used in Suzuki couplings as they are often not strong enough to facilitate transmetalation.

The solubility of the base in the chosen solvent system is also a key factor.[5] A heterogeneous mixture can sometimes lead to reproducibility issues.

Q4: Which solvent system is most suitable for this reaction?

A4: The solvent must be able to dissolve the reactants and be compatible with the catalyst system. A mixture of an organic solvent and water is often used in Suzuki couplings.

• Common Solvents: Toluene, dioxane, tetrahydrofuran (THF), and dimethoxyethane (DME) are frequently used organic solvents.[2]

• Aqueous Conditions: The addition of water is often necessary to dissolve the inorganic base and facilitate the formation of the active boronate species.[2]

• Polar Aprotic Solvents: N,N-Dimethylformamide (DMF) can also be used, especially when dealing with less soluble substrates.[]

Given the polarity of (4,5-Difluoro-2-iodophenyl)methanol, a solvent system like dioxane/water or THF/water is a good starting point.

II. Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during the Suzuki coupling of (4,5-Difluoro-2-iodophenyl)methanol.

Problem 1: Low or No Conversion of Starting Material

Possible Cause	Troubleshooting Step
Inactive Catalyst	- Ensure the palladium catalyst is not old or degraded. If using a Pd(II) source, ensure conditions are suitable for its reduction to Pd(0).[2] - Consider using a pre-catalyst that readily forms the active Pd(0) species.[7]
Slow Oxidative Addition	- While the difluoro substitution should activate the C-I bond, steric hindrance from the ortho-hydroxymethyl group could be a factor. Try a more electron-rich and bulky ligand such as SPhos or XPhos to accelerate this step.[7]
Inefficient Transmetalation	- The base may not be strong enough or sufficiently soluble. Switch to a stronger base like K₃PO₄ or Cs₂CO₃.[7] - Ensure the boronic acid is of high purity. Impurities can inhibit the reaction.
Reaction Temperature Too Low	- Carefully increase the reaction temperature. Suzuki couplings are often run at elevated temperatures (80-110 °C).[7]

Problem 2: Formation of Significant Side Products

A. Dehalogenation (Hydrodeiodination)

Description: The iodine atom is replaced by a hydrogen atom, resulting in (4,5-difluorophenyl)methanol.

Possible Cause	Troubleshooting Step
Formation of Palladium-Hydride Species	- This is a common side reaction, especially with electron-deficient aryl halides.[7] The palladium-hydride can arise from the base, solvent (especially alcohols), or water.[2] - Switch to a weaker inorganic base like K₂CO₃.[7] - If using an alcohol-containing solvent, switch to an ethereal solvent like dioxane or THF.
Slow Cross-Coupling Kinetics	- If the desired coupling is slow, the competing dehalogenation pathway can become more prominent. Optimize the catalyst, ligand, and temperature to accelerate the Suzuki coupling.

B. Homocoupling of the Boronic Acid

Description: Two molecules of the boronic acid couple to form a symmetrical biaryl.

Possible Cause	Troubleshooting Step
Presence of Oxygen	- Oxygen can promote the homocoupling of boronic acids.[2] Ensure the reaction is thoroughly degassed and maintained under an inert atmosphere (e.g., nitrogen or argon).
Use of a Pd(II) Pre-catalyst	- Pd(II) species can directly catalyze homocoupling as part of the reduction to the active Pd(0) catalyst.[2] If this is a major issue, consider starting with a Pd(0) source like Pd(PPh₃)₄.
Slow Addition of Reagents	- If the boronic acid is prone to homocoupling, consider adding it slowly to the reaction mixture to maintain a low concentration and favor the cross-coupling reaction.[8]

C. Protodeborylation of the Boronic Acid

Description: The boronic acid group is replaced by a hydrogen atom.

Possible Cause	Troubleshooting Step
Unstable Boronic Acid	- Boronic acids can be unstable, especially under the basic reaction conditions.[9] - Use a boronic ester (e.g., a pinacol ester) instead of the boronic acid. Boronic esters are generally more stable.[2][10]
Excessive Water or Acidity/Basicity	- While some water is often beneficial, too much can lead to hydrolysis of the boronic acid. Optimize the water content.[9] - The stability of boronic acids is pH-dependent. Ensure the chosen base is appropriate.[9]

Problem 3: Difficult Purification

Possible Cause	Troubleshooting Step
Polarity of the Product	- The hydroxymethyl group makes the product quite polar, which can lead to co-elution with polar byproducts on silica gel. - Consider protecting the hydroxymethyl group (e.g., as a silyl ether or benzyl ether) before the coupling reaction. This will make the product less polar and easier to purify. The protecting group can be removed in a subsequent step.
Residual Boronic Acid	- Boronic acids and their byproducts can be difficult to remove. - Perform an acid-base extraction during the workup. Washing the organic layer with a basic aqueous solution (e.g., 1M NaOH) will convert the boronic acid to its water-soluble boronate salt, which will partition into the aqueous layer.[8]
Product is an Oil	- The presence of impurities can inhibit crystallization.[8] Further purification by column chromatography may be necessary.

III. Experimental Protocols & Data

Table 1: Recommended Starting Conditions for Suzuki Coupling

Parameter	Recommended Condition	Rationale
Aryl Halide	(4,5-Difluoro-2-iodophenyl)methanol	Substrate of interest.
Boronic Acid	Aryl- or Heteroarylboronic Acid	Coupling partner.
Palladium Source	Pd(OAc)₂ (2-5 mol%)	Common and effective Pd(II) source.
Ligand	SPhos (4-10 mol%)	Bulky, electron-rich ligand to promote oxidative addition.
Base	K₃PO₄ (2-3 equivalents)	Strong base to facilitate transmetalation.
Solvent	Dioxane/H₂O (4:1)	Good solvent for both organic and inorganic reagents.
Temperature	80-100 °C	To ensure a reasonable reaction rate.
Atmosphere	Inert (Nitrogen or Argon)	To prevent catalyst degradation and homocoupling.

Step-by-Step General Procedure

• To a dry reaction vessel, add (4,5-Difluoro-2-iodophenyl)methanol (1.0 equiv), the boronic acid (1.2-1.5 equiv), and K₃PO₄ (2-3 equiv).

• Evacuate and backfill the vessel with an inert gas (e.g., nitrogen or argon) three times.

• Add the palladium source (e.g., Pd(OAc)₂) and the ligand (e.g., SPhos).

• Add the degassed solvent system (e.g., dioxane/water).

• Heat the reaction mixture to the desired temperature with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

IV. Visualizing the Process

The Suzuki Coupling Catalytic Cycle

Caption: Figure 1: The Suzuki Coupling Catalytic Cycle.

Troubleshooting Workflow

Caption: Figure 2: Troubleshooting Decision Tree.

V. References

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Mettler Toledo. (n.d.). Suzuki Cross-Coupling Reactions Mechanisms. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Wikipedia. (2024). Suzuki reaction. [Link]

• MDPI. (2020, December 15). Study of Deactivation in Suzuki Reaction of Polymer-Stabilized Pd Nanocatalysts. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Wikipedia. (2023). Protodeboronation. [Link]

• ACS Publications. (2024, August 7). Understanding and Controlling Reactivity Patterns of Pd1@C3N4-Catalyzed Suzuki–Miyaura Couplings. [Link]

• PMC. (n.d.). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. [Link]

• An overview of recent advances in palladium catalysts for the Suzuki cross-coupling reaction. (n.d.). [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Yoneda Labs [yonedalabs.com]
• 3. Suzuki Coupling [organic-chemistry.org]
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• 5. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Protodeboronation - Wikipedia [en.wikipedia.org]
• 10. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]

Common byproducts in reactions with (4,5-Difluoro-2-iodophenyl)methanol

Technical Support Center: (4,5-Difluoro-2-iodophenyl)methanol

Executive Summary & Molecule Profile

(4,5-Difluoro-2-iodophenyl)methanol (CAS: 1097626-21-5) is a high-value scaffold used primarily in the synthesis of bioactive heterocycles (e.g., indazoles, benzofurans) and kinase inhibitors (e.g., AKT, VEGFR). Its reactivity is defined by three distinct vectors:

• Aryl Iodide (C–I): Highly reactive handle for Pd-catalyzed cross-couplings (Suzuki, Sonogashira, Heck).

• Benzylic Alcohol (-CH₂OH): Nucleophilic center susceptible to oxidation, alkylation, or conversion to a leaving group.

• Vicinal Difluoro Motif (4,5-F₂): Electron-withdrawing group that modulates the acidity of the ring and influences the rate of oxidative addition at the iodine center.

This guide addresses the specific chemical "noise" (byproducts) often seen when these vectors interfere with one another.

Diagnostic Pathways: Visualizing the Byproducts

The following diagram maps the most common byproducts generated during standard workflows. Use this to identify impurities in your LC-MS traces.

Figure 1: Reaction landscape showing the genesis of common impurities (A-E) from the parent scaffold.

Troubleshooting Guide (Q&A Format)

Category A: Palladium-Catalyzed Cross-Couplings (Suzuki/Sonogashira)

Q1: I am seeing a significant mass peak at M-126 (loss of Iodine, +Hydrogen) in my Suzuki coupling. What is happening? Diagnosis: You are observing Protodeiodination (Byproduct A). This is the most common failure mode for this substrate. Mechanism: The oxidative addition of the C–I bond to Pd(0) is fast. However, if the transmetallation step (reaction with the boronic acid) is slow, the Pd(II)-Ar intermediate can intercept a hydride source (from the solvent, base, or phosphine ligand), reductively eliminating to form the des-iodo product. Corrective Action:

• Solvent Switch: Avoid primary/secondary alcohols (MeOH, iPrOH) which act as hydride donors. Switch to aprotic polar solvents like Dioxane , DMF , or Toluene .

• Catalyst Optimization: Switch to a catalyst with a faster transmetallation rate, such as Pd(dppf)Cl₂ or Pd(Amphos)Cl₂ .

• Base Strength: Increase the concentration of the base (e.g., Cs₂CO₃) to accelerate the activation of the boronic acid.

Q2: My LC-MS shows a large peak corresponding to the dimer of the starting material. How do I stop this? Diagnosis: This is Homocoupling (Byproduct B). Mechanism: In the presence of trace oxygen, two Pd(II)-Ar species can disproportionate or react, linking two starting molecules together. This is exacerbated by the electron-withdrawing fluorine atoms, which make the aryl-Pd species more electrophilic. Corrective Action:

• Degassing is Critical: Sparging with argon is often insufficient. Use the freeze-pump-thaw method (3 cycles) for this specific substrate.

• Reductant: Add 1-2 mol% of hydroquinone or use a Pd(0) source directly (like Pd₂(dba)₃) rather than reducing a Pd(II) salt in situ.

Q3: During Sonogashira coupling, I’m getting a product with the correct mass but wrong polarity. NMR suggests the alcohol is gone. Diagnosis: You likely formed a Cyclized Isobenzofuran (Byproduct E). Mechanism: The ortho-position of the hydroxymethyl group relative to the iodine allows the oxygen to attack the alkyne after it coordinates to the metal or after the initial coupling. This "5-endo-dig" or "5-exo-dig" cyclization is spontaneous for 2-alkynylbenzyl alcohols. Corrective Action:

• Protect the Alcohol: You must protect the -CH₂OH as a TBS ether or THP ether before the coupling. The free hydroxyl is too nucleophilic in the presence of Lewis acidic metals (Pd/Cu).

Category B: Alcohol Activation & Substitution[1][2]

Q4: I tried to convert the alcohol to a chloride using Thionyl Chloride (SOCl₂), but I isolated a symmetric ether. Diagnosis: You formed the Dibenzyl Ether (Byproduct D variant). Mechanism: The 4,5-difluoro substitution pulls electron density, but the benzylic cation is still accessible. If the reaction is too concentrated or lacks a proton scavenger, the unreacted alcohol attacks the activated intermediate (chlorosulfite). Corrective Action:

• Dilution: Run the reaction at high dilution (0.1 M) in DCM.

• Catalyst: Use catalytic DMF (Vilsmeier-Haack condition) to ensure rapid conversion of the alcohol to the chloride, outcompeting the dimerization.

• Alternative: Use Appel conditions (PPh₃ + CCl₄/CBr₄) which are milder and avoid the acidic environment that promotes etherification.

Q5: Can I oxidize this alcohol to the aldehyde without touching the iodine or the fluorines? Diagnosis: Yes, but Over-oxidation to the benzoic acid is a risk. Technical Insight: The electron-withdrawing fluorines deactivate the ring, making the aldehyde slightly more electrophilic and prone to hydration (gem-diol formation), which then oxidizes further to the acid. Protocol Recommendation:

• Avoid: Jones Reagent or Permanganate (too harsh).

• Use: Dess-Martin Periodinane (DMP) or TEMPO/BAIB .

  • Note: If using TEMPO, buffer the system with NaHCO₃ to prevent iodine liberation (purple color change indicates decomposition).

Experimental Data: Solvent & Catalyst Compatibility

The following table summarizes the stability of (4,5-Difluoro-2-iodophenyl)methanol under common reaction conditions.

Condition	Solvent	Stability	Major Byproduct	Recommendation
Suzuki Coupling	MeOH/H₂O	Poor	Des-iodo (A)	Use Dioxane/H₂O or Toluene.
Suzuki Coupling	DMF	Good	Dimer (B)	Rigorous degassing required.
Chlorination	Neat SOCl₂	Fair	Ether (D)	Use DCM + cat. DMF.
Lithiation	THF (-78°C)	Critical	Protonation	Requires 2.2 eq. n-BuLi (1 eq to deprotonate OH).
Storage	Air/Light	Fair	Aldehyde (C)	Store at 4°C, dark, under Argon.

Workflow Optimization Diagram

Use this decision tree to select the optimal protection/activation strategy based on your downstream chemistry.

Figure 2: Strategic decision tree for minimizing side reactions.

References

• Suzuki-Miyaura Coupling Mechanisms & Side Reactions

  • Title: "Mechanistic studies on the Suzuki-Miyaura cross-coupling"
  • Source: Journal of Organic Chemistry

  • URL: [Link] (Context: General Pd-cycle failures including protodeiodination).

• Synthesis of Fluorinated Benzyl Alcohols: Title: "Process for the preparation of fluorobenzyl derivatives" Source: European Patent EP1114809A1 URL: (Context: Industrial synthesis and stability of fluorobenzyl alcohols).

• Cyclization of 2-Iodobenzyl Alcohols

  • Title: "Synthesis of 2,4,5-trisubstituted 3-fluorofurans via sequential iodocycliz
  • Source: Journal of Organic Chemistry

  • URL: [Link] (Context: Reactivity of fluoro-iodo-alcohols in cyclization).

• Oxidation Protocols

  • Title: "Mechanically induced oxid
  • Source: Beilstein Journal of Organic Chemistry

  • URL: [Link] (Context: Selective oxidation without over-oxidation).

• Applications in Drug Discovery: Title: "Vasopressin receptor antagonists and products and methods related thereto" Source: European Patent EP3679043A1 URL: (Context: Use of (4,5-difluoro-2-iodophenyl)methanol as a building block).

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for CAS 1097626-21-5 before handling.

Technical Support Center: Troubleshooting Aryl Iodide Cross-Coupling

Topic: Failed Cross-Coupling Reactions of Aryl Iodides

Role: Senior Application Scientist Status: Online Ticket ID: Pd-I-Troubleshoot-001

Welcome to the Technical Support Center

You are likely here because your "guaranteed" reaction failed. Aryl iodides are the gold standard of electrophiles in palladium catalysis—they possess the weakest C-X bond energy (~65 kcal/mol) and undergo oxidative addition faster than bromides or chlorides.

The Paradox: Because aryl iodides are so reactive, they are uniquely prone to catalyst poisoning and off-cycle equilibria that do not affect other halides. If your reaction works with a bromide but fails with the corresponding iodide, you are likely stuck in the "Iodide Trap."

This guide bypasses standard textbook advice to address the specific failure modes of aryl iodides.

Module 1: The "Iodide Trap" (Inhibition Effects)

Symptom: The reaction stalls at <20% conversion despite using a highly active catalyst. The starting material is recoverable.[1][2] Diagnosis: Iodide Inhibition. Unlike bromide or chloride, the iodide anion (

) released after oxidative addition is a soft, strongly coordinating ligand. It can displace your phosphine ligands, forming stable, unreactive anionic palladium complexes (e.g., ) or bridged dimers that cannot undergo transmetallation.

Troubleshooting Protocol

• Ligand Switch: Switch to bulky, electron-rich ligands (e.g., XPhos , SPhos , or P(t-Bu)3 ). Their steric bulk prevents the formation of bridged iodide dimers.

• The "Silver Bullet" (Chemical Scavenging):

  • Action: Add 1.0–1.1 equivalents (relative to the aryl iodide) of a silver salt like AgOTf or Ag2CO3 .

  • Mechanism:

    . This precipitates the interfering iodide, forcing the palladium back into the active cationic cycle.

  • Warning: This is incompatible with transmetallating agents that react with silver (e.g., some organozincs).

Module 2: The "Phantom Product" (Dehalogenation)

Symptom: The aryl iodide is consumed, but the mass spec shows a mass of

(loss of I, gain of H). You isolated the reduced arene ( ). Diagnosis: Protodehalogenation. Aryl iodides undergo oxidative addition so easily that the resulting species is long-lived. If transmetallation is slow, this intermediate will find a hydride source and reduce.

Root Cause Analysis & Fixes

Potential Hydride Source	Probability	Corrective Action
Solvent (Alcohols)	High	STOP using MeOH/EtOH. Switch to aprotic polar solvents like DMF , DMAc , or Dioxane .
Trace Water	Medium	Add 3Å Molecular Sieves. Switch to anhydrous bases (e.g., instead of aq).
Amine Bases	High	Bases with -hydrogens ( , DIPEA) can serve as hydride donors via -hydride elimination. Switch to inorganic bases ( ).

Module 3: The "Twin Peak" (Homocoupling)

Symptom: You observe a new spot with a mass of

(Dimer of your starting material). Diagnosis: Ullmann-type Homocoupling. This is specific to iodides. It often occurs when the catalytic cycle is flooded with Pd(0) in the presence of oxygen or reducing agents, or when "Pd Black" nanoparticles form.

The "Oxygen Leak" Test

Homocoupling is frequently driven by the re-oxidation of Pd(II) to Pd(IV) or disproportionation pathways accelerated by

.

• Degassing: Do not just sparge with a needle. Use the Freeze-Pump-Thaw method (3 cycles) for aryl iodides.

• Reductant Overload: If using a boronic acid (Suzuki), ensure you aren't using a massive excess. 1.1–1.2 equiv is sufficient. Excess boronic acid can act as a reductant.

Module 4: Visualization of Failure Pathways

The following diagram maps the decision logic for troubleshooting based on the physical appearance and LCMS data of your reaction mixture.

Caption: Logic flow for diagnosing aryl iodide coupling failures based on visual cues and mass spectrometry data.

Module 5: The Catalytic Cycle & The "Off-Cycle" Trap

Understanding where the iodide takes the catalyst off-cycle is crucial. The diagram below illustrates the active cycle versus the inhibitory "Iodide Trap."

Caption: The "Iodide Trap" shows how iodide anions bridge Pd species, removing them from the cycle. Silver salts restore activity.

Experimental Protocol: The "Bulletproof" Suzuki for Aryl Iodides

This protocol is designed to eliminate the three most common failure modes:

sensitivity, iodide poisoning, and base incompatibility.

Reagents

• Catalyst:

  (5 mol%) - Why? Ferrocenyl ligands resist oxidation better than .

• Base:

  (2.0 equiv) - Why? Higher solubility in organics than K-salts; "anhydrous" nature prevents hydrolysis.

• Solvent: 1,4-Dioxane (Dry).

• Additive: AgOTf (1.0 equiv) - Only if previous attempts showed <10% conversion.

Step-by-Step

• Solvent Prep: Sparging is insufficient. Place 1,4-Dioxane in a Schlenk flask and perform 3 cycles of Freeze-Pump-Thaw . Backfill with Argon.

• Solids: Weigh Aryl Iodide (1.0 eq), Boronic Acid (1.2 eq), Base, and Catalyst into a reaction vial equipped with a magnetic stir bar.

  • Critical: If using AgOTf, add it here. Keep vial wrapped in foil (light sensitive).

• Purge: Cap the vial with a septum. Evacuate and backfill with Argon (3x).

• Addition: Syringe in the degassed Dioxane.

• Temperature: Heat to 80°C .

  • Note: Aryl iodides often react at lower temps, but 80°C ensures the transmetallation barrier is overcome.

• Monitoring: Check LCMS at 1 hour. Aryl iodides should react fast. If SM persists after 2 hours, the catalyst is dead (poisoned).

FAQ: Rapid Fire Troubleshooting

Q: My reaction turns black immediately upon heating. A: This is "Pd Black." Your ligand is dissociating.

• Fix: Add excess ligand (e.g., 10 mol%

  extra) or switch to a bidentate ligand like dppf or Xantphos which holds the metal tighter.

Q: Can I use Pd/C (Heterogeneous) for Aryl Iodides? A: Yes, but be careful. Aryl iodides leach Pd from the support into the solution (homogeneous mechanism) more than other halides. You may get product, but you cannot claim the catalyst is truly heterogeneous or easily recyclable.

Q: I see the "Iodine Dance" (halogen migration). A: If your aryl iodide is on a heterocycle (e.g., iodothiophene), the iodine can migrate to a more stable position during the reaction.

• Fix: Lower the temperature and use a faster catalyst system (e.g., Pd-PEPPSI-IPr ) to complete the coupling before migration kinetics take over.

References

• Mechanisms of Dehalogenation: Navarro, O., et al. "Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes." Journal of Organic Chemistry.[3]

• Iodide Inhibition & Acceleration: Lennox, A. J. J., & Lloyd-Jones, G. C. "Selection of Boron Reagents for Suzuki-Miyaura Coupling." Chemical Society Reviews.

• Homocoupling Prevention: Adamo, C., et al. "Mechanism of the Palladium-Catalyzed Homocoupling of Aryl Halides." Journal of the American Chemical Society.

• Palladium Black Formation: Stahl, S. S., et al. "Homogeneous Palladium Catalyst Suppressing Pd Black Formation." Journal of the American Chemical Society.

• General Suzuki Guide: Sigma-Aldrich (Merck). "Suzuki-Miyaura Cross-Coupling Reaction User Guide."

Sources

• 1. reddit.com [reddit.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes [organic-chemistry.org]

Impact of solvent and base on the reactivity of (4,5-Difluoro-2-iodophenyl)methanol

The following Technical Support Guide is designed for researchers and process chemists working with (4,5-Difluoro-2-iodophenyl)methanol . This guide addresses the specific reactivity challenges posed by the ortho-fluorine substituents and the iodine handle, focusing on how solvent and base selection dictates chemoselectivity.

Product ID: 45-DF-2I-BnOH CAS: 438050-27-2 (Analogous/Generic Classification) Support Level: Tier 3 (Senior Application Scientist)

Executive Summary: Reactivity Profile

(4,5-Difluoro-2-iodophenyl)methanol is a "push-pull" system with competing reactivity nodes. The electron-withdrawing fluorine atoms deactivate the ring toward electrophilic attack but activate it toward Nucleophilic Aromatic Substitution (SNAr) . The iodine atom allows for metal-catalyzed cross-coupling, while the benzylic alcohol offers a nucleophilic handle.

Critical Control Point: The interaction between Solvent Polarity and Base Strength determines whether the molecule undergoes:

• Desired Cross-Coupling (Suzuki/Sonogashira at C-I).

• Unwanted Protodeiodination (Loss of Iodine).

• Side-Reaction SNAr (Displacement of Fluorine).

• Intramolecular Cyclization (Formation of fluorinated phthalans).

Troubleshooting & FAQs

Q1: I am attempting a Suzuki coupling at the iodine position, but I observe significant protodeiodination (reduction to the des-iodo product). How do I prevent this?

Diagnosis: Protodeiodination is frequently caused by a "reductive" environment generated by polar aprotic solvents (like DMF or DMA) in the presence of bases that can act as hydride sources (or facilitate hydride transfer from the solvent) at elevated temperatures.

Technical Insight: In polyfluorinated aryl iodides, the C-I bond is weaker due to the electron-withdrawing effect of the fluorines. Palladium oxidative addition is fast, but if the transmetallation step is slow (due to steric bulk or poor solubility), the Pd(II)-Ar species can abstract a hydride from the solvent or base.

Recommended Fix:

• Solvent Switch: Move away from DMF/DMA. Use Toluene/Water (4:1) or 1,4-Dioxane/Water . These solvents are less prone to acting as hydride donors.

• Base Adjustment: Switch from alkoxide bases (e.g., NaOEt, which can undergo

  -hydride elimination) to inorganic carbonates or phosphates (K3PO4 or Cs2CO3 ).

• Catalyst: Use a catalyst with a bulky, electron-rich ligand (e.g., Pd(dppf)Cl2 or XPhos Pd G2 ) to accelerate reductive elimination of the coupled product over the side reaction.

Q2: During base-mediated alkylation of the alcohol, I am detecting a loss of fluorine (M-19 peak in MS). Why is this happening?

Diagnosis: You are triggering an Intermolecular SNAr reaction . The 4,5-difluoro substitution pattern makes the ring electron-deficient. A strong base (like NaH or KOtBu ) generates the benzylic alkoxide, but if unreacted base or the alkoxide itself is present in a polar aprotic solvent (DMSO/DMF) , it can attack the para or ortho fluorine position of another molecule.

Technical Insight:

• Solvent Effect: Polar aprotic solvents strip cations (Na+, K+) of their solvation shell, leaving the naked anion (alkoxide or hydroxide) highly reactive (the "naked anion effect").

• Causality: The fluorine para to the iodine (or meta to the methanol) is susceptible to attack.

Recommended Fix:

• Change Solvent System: Use a phase-transfer catalyst (PTC) system.

  • System:Dichloromethane (DCM) / 50% NaOH (aq) / TBAB (cat.) .

  • Mechanism:[1][2][3][4] The biphasic system keeps the bulk base in the aqueous phase, minimizing the concentration of aggressive nucleophiles in the organic phase where the substrate resides.

• Alternative Base: Use Ag2O (Silver Oxide) in DCM or Acetonitrile. This is a mild, non-nucleophilic base that promotes alkylation without triggering SNAr.

Q3: Can I cyclize this molecule to form a fluorinated phthalan derivative directly?

Answer: Yes, this is a common strategy. You can exploit the "Impact of Solvent/Base" to favor this pathway.[5]

• Pathway: Intramolecular C-O bond formation.

• Conditions: Pd(OAc)2 (5 mol%), DPPF (5 mol%), Cs2CO3 (2 equiv), in Toluene at 100°C.

• Why Toluene? Non-polar solvents promote the "tight ion pair" state of the base, which favors the intramolecular chelation-controlled attack of the oxygen onto the Pd-Ar intermediate, rather than intermolecular side reactions.

Optimized Experimental Protocols

Protocol A: Chemoselective Suzuki Coupling (Preserving F and OH)

Target: Coupling aryl boronic acid to the Iodine position without affecting Fluorines.

• Reagents:

  • Substrate: (4,5-Difluoro-2-iodophenyl)methanol (1.0 equiv)

  • Boronic Acid: Ar-B(OH)2 (1.2 equiv)

  • Catalyst: Pd(dppf)Cl2·DCM (3 mol%) — Chosen for stability.

  • Base: K3PO4 (2.0 equiv) — Mild, non-nucleophilic.

  • Solvent: 1,4-Dioxane / Water (5:1 ratio) .

• Procedure:

  • Charge solid reagents into a reaction vial.

  • Degas solvents (sparge with Argon for 10 mins) before addition. Oxygen promotes homocoupling and catalyst decomposition.

  • Add solvents and seal the vial.

  • Heat to 80°C for 4–6 hours.

  • Note: Do not exceed 100°C to minimize defluorination risks.

• Workup:

  • Dilute with EtOAc, wash with water and brine. Dry over Na2SO4.

Protocol B: Controlled Cyclization (Synthesis of 5,6-Difluoro-1,3-dihydroisobenzofuran)

Target: Intramolecular displacement of Iodine by the Alcohol.

• Reagents:

  • Substrate: (1.0 equiv)

  • Catalyst: CuI (10 mol%) / 1,10-Phenanthroline (20 mol%) — Copper is often superior for C-O cyclization here.

  • Base: Cs2CO3 (2.0 equiv).

  • Solvent: o-Xylene (Anhydrous).

• Procedure:

  • Perform in a sealed tube under Argon.

  • Heat to 120°C for 16 hours.

  • Mechanism:[1][2][3][4] The non-polar solvent (o-Xylene) suppresses intermolecular SNAr reactions, forcing the intramolecular pathway.

Comparative Data: Solvent/Base Matrix

The following table summarizes how the combination of solvent and base shifts the reaction outcome for (4,5-Difluoro-2-iodophenyl)methanol.

Solvent Type	Base	Dominant Reaction Pathway	Risk Factor
Polar Aprotic (DMF, DMSO)	Strong (NaH, KOtBu)	SNAr (Fluorine Displacement)	High: Loss of F, Polymerization
Polar Aprotic (DMF)	Weak (K2CO3)	Protodeiodination	Medium: Loss of Iodine (Reduction)
Non-Polar (Toluene, Xylene)	Weak/Med (Cs2CO3)	Intramolecular Cyclization	Low: Favors ring closure
Protic Mix (Dioxane/H2O)	Mild (K3PO4)	Suzuki Cross-Coupling	Low: Best for C-C bond formation
Chlorinated (DCM)	Ag-based (Ag2O)	O-Alkylation (Protection)	Very Low: Best for protecting OH

Decision Pathway Visualization

The following diagram illustrates the logical flow for selecting reaction conditions based on the desired outcome.

Caption: Decision tree for optimizing reaction conditions while mitigating risks of defluorination and deiodination.

References

• Budiman, Y. P., et al. (2021).[6] "Ligand-Free Pd-Catalyzed Direct C-H Arylation of Polyfluoroarenes with Aryl Iodides." Chemistry – A European Journal.[6] Link

• Plater, M. J., & Harrison, W. T. (2023).[3] "Reactions of 4,5-difluoro-1,2-dinitrobenzene with amines in dimethylformamide." Journal of Chemical Research.[3] Link

• Fier, P. S., & Hartwig, J. F. (2013). "Copper-Mediated Fluorination of Aryl Iodides." Journal of the American Chemical Society. Link

• Mayr, H., et al. (2019). "Mayr's Database of Reactivity Parameters - Nucleophilicity of Bases in Solvents." Journal of Organic Chemistry. Link

Sources

• 1. Mayr's Database Of Reactivity Parameters - O-Nucleophiles [cup.lmu.de]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. notes.fluorine1.ru [notes.fluorine1.ru]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of (4,5-Difluoro-2-iodophenyl)methanol in Palladium-Catalyzed Cross-Coupling Reactions

Introduction: The Strategic Value of Fluorinated Aryl Scaffolds

In the landscape of modern drug discovery and materials science, fluorinated organic molecules hold a privileged position. The introduction of fluorine atoms can profoundly alter a molecule's physicochemical properties, including metabolic stability, lipophilicity, and binding affinity. (4,5-Difluoro-2-iodophenyl)methanol is a particularly valuable building block, offering a trifecta of synthetic handles: a reactive carbon-iodine bond for cross-coupling, two electron-withdrawing fluorine atoms to modulate the ring's electronics, and a hydroxymethyl group for further derivatization.

This guide provides an in-depth comparison of the reactivity of this aryl iodide against its corresponding aryl bromide and chloride analogues in three cornerstone palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions. Our analysis is grounded in fundamental mechanistic principles and supported by representative experimental data to provide researchers with a predictive framework for reaction design and optimization.

Caption: Structure of (4,5-Difluoro-2-iodophenyl)methanol highlighting its key synthetic handles.

The Decisive Step: Oxidative Addition and Halide Reactivity

The majority of palladium-catalyzed cross-coupling reactions commence with the oxidative addition of the aryl halide (Ar-X) to a low-valent palladium(0) complex.[1] This step, often rate-determining, involves the cleavage of the carbon-halogen bond and the formation of an arylpalladium(II) halide intermediate.[2][3]

The reactivity trend for this crucial step is directly correlated with the carbon-halogen bond dissociation energy, following the well-established order:

C-I < C-Br < C-Cl < C-F

Consequently, aryl iodides are the most reactive substrates, typically requiring the mildest reaction conditions, followed by bromides and then chlorides.[1][4] Aryl fluorides are generally unreactive under standard conditions. This fundamental principle governs the comparative performance across different coupling reactions, although, as we will see, other factors can introduce significant nuances.

Caption: Relative reactivity of aryl halides in the oxidative addition step.

Suzuki-Miyaura Coupling: The Preeminent C-C Bond Formation

The Suzuki-Miyaura reaction, which couples an aryl halide with an organoboron reagent, is a cornerstone of modern synthesis due to its operational simplicity and high functional group tolerance.[5][6]

Comparative Performance

In line with the principle of oxidative addition, (4,5-Difluoro-2-iodophenyl)methanol is expected to exhibit the highest reactivity. Couplings involving this aryl iodide can often be achieved at lower temperatures and with lower catalyst loadings compared to its bromide and chloride counterparts. Aryl chlorides, possessing the strongest C-X bond, typically necessitate more electron-rich and bulky phosphine ligands (e.g., biarylphosphines like SPhos or XPhos) and higher temperatures to facilitate the challenging oxidative addition step.[4][5]

While aryl iodides are highly reactive, some studies have noted that at very low temperatures (~50 °C) with traditional catalysts like Pd(PPh₃)₄, aryl bromides can sometimes outperform iodides.[7] This has been attributed to the unexpectedly poor turnover of the trans-[Pd(PPh₃)₂(Ar)(I)] intermediate, a nuance that is important for process optimization.[7]

Table 1: Comparative Data for a Typical Suzuki-Miyaura Coupling

Aryl Halide Substrate	Typical Catalyst System	Typical Conditions	Representative Yield	Reaction Time
(4,5-Difluoro-2-iodophenyl )-methanol	Pd(PPh₃)₄ (2 mol%)	K₂CO₃, Toluene/H₂O, 80 °C	>95%	2-4 h
(4,5-Difluoro-2-bromo phenyl)-methanol	Pd(dppf)Cl₂ (2 mol%)	K₂CO₃, Dioxane/H₂O, 100 °C	~90%	8-12 h
(4,5-Difluoro-2-chloro phenyl)-methanol	XPhos Pd G3 (2 mol%)	K₃PO₄, t-AmOH, 110 °C	~85%	12-24 h
Data are representative estimates based on literature precedents for similar substrates.

Experimental Protocol: Suzuki-Miyaura Coupling of (4,5-Difluoro-2-iodophenyl)methanol

• Assembly: To a flame-dried Schlenk flask under an argon atmosphere, add (4,5-Difluoro-2-iodophenyl)methanol (1.0 equiv, e.g., 272 mg, 1.0 mmol), phenylboronic acid (1.2 equiv), and potassium carbonate (2.5 equiv).

• Catalyst Addition: Add Tetrakis(triphenylphosphine)palladium(0) (0.02 equiv).

• Solvent Addition: Add a degassed 4:1 mixture of Toluene:Water (5 mL).

• Reaction: Heat the mixture to 80 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-4 hours.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired biaryl product.

Sonogashira Coupling: Forging C(sp²)-C(sp) Bonds

The Sonogashira coupling provides a powerful method for linking terminal alkynes with aryl halides, widely used in the synthesis of pharmaceuticals and conjugated materials.[8][9] The reaction typically employs a dual-catalyst system of palladium and a copper(I) salt.

Comparative Performance

The reactivity hierarchy remains consistent: Ar-I > Ar-Br >> Ar-Cl.[10][11] (4,5-Difluoro-2-iodophenyl)methanol readily undergoes Sonogashira coupling, often at room temperature.[9] Aryl bromides require elevated temperatures to achieve comparable rates and yields. Aryl chlorides are notoriously challenging substrates for Sonogashira couplings and necessitate specialized, highly active catalyst systems, often under copper-free conditions to avoid catalyst deactivation pathways.[8][12]

Table 2: Comparative Data for a Typical Sonogashira Coupling

Aryl Halide Substrate	Typical Catalyst System	Typical Conditions	Representative Yield	Reaction Time
(4,5-Difluoro-2-iodophenyl )-methanol	Pd(PPh₃)₂Cl₂ (2 mol%), CuI (4 mol%)	Et₃N, THF, 25-40 °C	>90%	3-6 h
(4,5-Difluoro-2-bromo phenyl)-methanol	Pd(PPh₃)₂Cl₂ (3 mol%), CuI (6 mol%)	Et₃N, DMF, 80-100 °C	~80%	12-18 h
(4,5-Difluoro-2-chloro phenyl)-methanol	PdCl₂(PCy₃)₂ (5 mol%)	Cs₂CO₃, Dioxane, 120 °C (Copper-free)	~60-70%	24 h
Data are representative estimates based on literature precedents for similar substrates.

Experimental Protocol: Sonogashira Coupling of (4,5-Difluoro-2-iodophenyl)methanol

• Assembly: In a Schlenk tube under argon, dissolve (4,5-Difluoro-2-iodophenyl)methanol (1.0 equiv) and the terminal alkyne (1.1 equiv) in a mixture of THF and triethylamine (2:1).

• Degassing: Bubble argon through the solution for 15 minutes to ensure anaerobic conditions.

• Catalyst Addition: Add copper(I) iodide (0.04 equiv) followed by Bis(triphenylphosphine)palladium(II) dichloride (0.02 equiv).

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40 °C).

• Monitoring: Monitor for the disappearance of the starting material by TLC or GC-MS.

• Workup: Once complete, filter the reaction mixture through a pad of celite to remove the amine salt and catalyst residues. Rinse the pad with ethyl acetate.

• Purification: Concentrate the filtrate and purify the residue by silica gel chromatography.

Buchwald-Hartwig Amination: A Revolution in C-N Bond Formation

The Buchwald-Hartwig amination enables the formation of C-N bonds by coupling aryl halides with amines, a transformation of immense importance in the pharmaceutical industry.[13][14]

Comparative Performance: A Mechanistic Twist

While the oxidative addition step still favors aryl iodides, the overall catalytic cycle for Buchwald-Hartwig amination presents a more complex picture. Aryl iodides can be challenging substrates because the iodide anion generated during the reaction can form stable, off-cycle palladium-iodide bridged dimers.[15][16][17] These dimers are less reactive and can inhibit the catalyst, leading to lower conversion and yields compared to the analogous aryl bromide.[13]

Therefore, while the C-I bond is the easiest to break, the subsequent steps in the catalytic cycle can be problematic. This often leads to a counterintuitive reactivity trend where aryl bromides are considered the most reliable and broadly applicable substrates for this transformation.[15] Aryl chlorides remain challenging but can be effectively coupled using state-of-the-art catalysts with bulky, electron-rich biarylphosphine ligands.[13]

Caption: Catalytic cycle for Buchwald-Hartwig amination and the iodide-mediated inhibitory pathway.

Table 3: Comparative Data for a Typical Buchwald-Hartwig Amination

Aryl Halide Substrate	Typical Catalyst System	Typical Conditions	Representative Yield	Reaction Time
(4,5-Difluoro-2-iodophenyl )-methanol	RuPhos Pd G3 (2 mol%)	NaOt-Bu, Toluene, 100 °C	~70-85% (variable)	12-24 h
(4,5-Difluoro-2-bromo phenyl)-methanol	RuPhos Pd G3 (2 mol%)	NaOt-Bu, Toluene, 100 °C	>95%	4-8 h
(4,5-Difluoro-2-chloro phenyl)-methanol	BrettPhos Pd G3 (2 mol%)	LHMDS, Dioxane, 110 °C	~90%	12-24 h
Data are representative estimates based on literature precedents for similar substrates.

Experimental Protocol: Buchwald-Hartwig Amination of a Comparative Aryl Bromide

Given the superior reliability of aryl bromides in this reaction, a protocol for (4,5-Difluoro-2-bromophenyl)methanol is provided for robustness.

• Assembly: In a glovebox, add (4,5-Difluoro-2-bromophenyl)methanol (1.0 equiv), the desired amine (1.2 equiv), sodium tert-butoxide (1.4 equiv), and the RuPhos Pd G3 pre-catalyst (0.02 equiv) to a vial.

• Solvent Addition: Add anhydrous, degassed toluene.

• Reaction: Seal the vial and heat the mixture to 100 °C with stirring.

• Monitoring: Follow the reaction's progress by LC-MS.

• Workup: After cooling, carefully quench the reaction with saturated aqueous ammonium chloride. Extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over sodium sulfate, concentrate, and purify by silica gel chromatography.

Conclusion

(4,5-Difluoro-2-iodophenyl)methanol stands as a highly reactive and versatile building block for palladium-catalyzed cross-coupling reactions. Its C-I bond facilitates rapid oxidative addition, making it an excellent substrate for Suzuki-Miyaura and Sonogashira couplings under mild conditions. However, for C-N bond formation via the Buchwald-Hartwig amination, the corresponding aryl bromide often provides a more robust and higher-yielding alternative due to the avoidance of catalyst inhibition by iodide. Understanding these mechanistic nuances is paramount for researchers and process chemists to select the optimal substrate and reaction conditions, thereby accelerating the development of novel pharmaceuticals and advanced materials.

References

• Title: Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms. Source: ChemRxiv. URL: [Link]

• Title: The mechanism of the oxidative addition of aryl halides to Pd-catalysts: a DFT investigation. Source: PubMed. URL: [Link]

• Title: The mechanism of the oxidative addition of aryl halides to Pd-catalysts: a DFT investigation. Source: Springer Link. URL: [Link]

• Title: Mechanistic Studies of the Palladium-Catalyzed Amination of Aryl Halides and the Oxidative Addition of Aryl Bromides to Pd(BINAP). Source: University of Windsor Scholarship. URL: [Link]

• Title: Oxidative Additions of Aryl Halides to Palladium Proceed through the Monoligated Complex. Source: University of Victoria Libraries. URL: [Link]

• Title: Unconventional mechanism and selectivity of the Pd-catalyzed C–H bond lactonization in aromatic carboxylic acid. Source: National Center for Biotechnology Information (PMC). URL: [Link]

• Title: Reductive Elimination. Source: University of Michigan. URL: [Link]

• Title: Palladium Coupling Catalyst Activation. Source: YouTube. URL: [Link]

• Title: Reductive Elimination from High-Valent Palladium. Source: Macmillan Group, Princeton University. URL: [Link]

• Title: Sonogashira Coupling. Source: Chemistry LibreTexts. URL: [Link]

• Title: Buchwald-Hartwig Amination. Source: Chemistry LibreTexts. URL: [Link]

• Title: Relative Reactivity of Aryl Chlorides, Bromides, Iodides, and Triflates in Suzuki Cross-Coupling Reactions. Source: Wenxuecity Blog. URL: [Link]

• Title: Oxidative Addition/Reductive Elimination. Source: Chemistry LibreTexts. URL: [Link]

• Title: Comparison of reactivity of different aryl halides. Source: ResearchGate. URL: [Link]

• Title: Alkyl–Alkyl Suzuki Cross-Couplings of Unactivated Secondary Alkyl Chlorides. Source: National Center for Biotechnology Information (PMC). URL: [Link]

• Title: Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. Source: ACS Publications. URL: [Link]

• Title: Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald− Hartwig-Type Amination toward Bioactivity Assay. Source: Semantic Scholar. URL: [Link]

• Title: An Efficient Process for Pd-Catalyzed C–N Cross-Coupling Reactions of Aryl Iodides. Source: National Center for Biotechnology Information (PMC). URL: [Link]

• Title: An Efficient Process for Pd-Catalyzed C−N Cross-Coupling Reactions of Aryl Iodides. Source: MIT Open Access Articles. URL: [Link]

• Title: Comparative study of aryl halides in Pd-mediated reactions: key factors beyond the oxidative addition step. Source: Royal Society of Chemistry. URL: [Link]

• Title: Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes. Source: University of California, Irvine. URL: [Link]

• Title: Do you think that the mechanisms for the reaction of Suzuki-Miyaura with aryl iodides, aryl bromides and aryl chlorides are different? Source: ResearchGate. URL: [Link]

• Title: Buchwald-Hartwig Cross Coupling Reaction. Source: Organic Chemistry Portal. URL: [Link]

• Title: Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. Source: ACS Publications. URL: [Link]

• Title: Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production. Source: Technical University of Denmark Orbit. URL: [Link]

• Title: Continuous flow Buchwald–Hartwig amination of a pharmaceutical intermediate. Source: SciSpace. URL: [Link]

• Title: Sonogashira Coupling. Source: Organic Chemistry Portal. URL: [Link]

• Title: Suzuki Coupling. Source: Organic Chemistry Portal. URL: [Link]

• Title: Large-Scale Sonogashira Coupling for the Synthesis of an mGluR5 Negative Allosteric Modulator. Source: ResearchGate. URL: [Link]

• Title: Suzuki-Miyaura Coupling. Source: Chemistry LibreTexts. URL: [Link]

• Title: Flow Chemistry: Sonogashira Coupling. Source: Comenius University. URL: [Link]

• Title: Preparation of (S)-2-Fluoro-1-phenylethanol. Source: Organic Syntheses. URL: [Link]

• Title: Sonogashira coupling. Source: Wikipedia. URL: [Link]

• Title: Suzuki-Miyaura Cross-Coupling Reaction. Source: Fisher Scientific. URL: [Link]

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• 17. dspace.mit.edu [dspace.mit.edu]

HPLC and GC-MS analysis of reaction mixtures containing (4,5-Difluoro-2-iodophenyl)methanol

Executive Summary & Strategic Overview

The analysis of (4,5-Difluoro-2-iodophenyl)methanol presents a classic analytical dichotomy: balancing the resolution of polar functional groups against the thermal lability of heavy halogenated aromatics.

As an intermediate in the synthesis of fluorinated pharmaceuticals, this compound contains two distinct structural liabilities:

• The Aryl-Iodine Bond: Susceptible to homolytic cleavage at high temperatures (GC injection ports), leading to false "de-iodinated" impurity peaks.

• The Benzylic Alcohol: Prone to tailing on non-polar stationary phases and potential dehydration.

This guide argues that RP-HPLC is the superior method for routine quantitation , while Derivatized GC-MS is indispensable for structural impurity identification . The following sections detail the mechanistic rationale and validated protocols for both approaches.

Compound Profile & Analytical Challenges

Understanding the physicochemical behavior of the analyte is the first step in method design.

Feature	Property	Analytical Implication
Structure	Poly-halogenated Benzyl Alcohol	Amphiphilic nature; soluble in ACN/MeOH.
Polarity	Moderate ( )	Retains well on C18; requires gradient elution.
Thermal Stability	Low (C-I bond energy kcal/mol)	High Risk in GC. Injection port temps >250°C can cause iodine loss.
UV Chromophore	Benzene ring + Auxochromes (F, I)	Strong absorption expected at 210–220 nm; secondary band ~260-270 nm.

Method A: RP-HPLC (The Quantitative Standard)

Verdict: Recommended for purity assay, reaction monitoring, and stability studies.

The "Why": Orthogonality & Stability

High-Performance Liquid Chromatography (HPLC) avoids thermal stress. The use of a Phenyl-Hexyl or C18 stationary phase exploits the

interactions with the electron-deficient fluorinated ring, offering superior selectivity over standard alkyl phases.

Optimized Protocol

• Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm) or Phenomenex Kinetex Phenyl-Hexyl.

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

• Mobile Phase B: Acetonitrile (ACN).

• Flow Rate: 1.0 mL/min.[1]

• Column Temp: 30°C (Control is critical to prevent retention drift).

• Detection: UV @ 254 nm (Specific) and 210 nm (Sensitive).

Gradient Table:

Time (min)	% A (Water)	% B (ACN)	Event
0.0	95	5	Equilibration
2.0	95	5	Injection hold
12.0	10	90	Gradient Ramp
15.0	10	90	Wash

| 15.1 | 95 | 5 | Re-equilibration |

Critical Causality

• Why Acidic pH? The benzylic alcohol is neutral, but acidic modifiers suppress silanol activity on the column, sharpening the peak shape.

• Why ACN over MeOH? Acetonitrile has lower viscosity, allowing higher flow rates without backpressure limits, and generally provides sharper peaks for halogenated aromatics due to distinct solvation properties.

Method B: GC-MS (The Structural Validator)

Verdict: Recommended only with derivatization for impurity identification (e.g., confirming de-iodinated byproducts).

The "Why": The Thermal Trap

Direct injection of (4,5-Difluoro-2-iodophenyl)methanol often results in a broad, tailing peak and the appearance of benzyl alcohol artifacts due to thermal de-iodination in the injector liner. To generate reliable data, we must "cap" the hydroxyl group and lower the elution temperature.

Optimized Protocol (Derivatization Required)

Reagent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.

Workflow:

• Dissolve 5 mg sample in 1 mL anhydrous Dichloromethane (DCM).

• Add 100 µL BSTFA/TMCS.

• Incubate at 60°C for 30 mins (Ensure complete silylation).

• Inject 1 µL into GC-MS.

GC Parameters:

• Column: DB-5MS (30m x 0.25mm x 0.25µm).

• Inlet: Split 20:1, 220°C (Keep this lower than standard 250°C to protect the C-I bond).

• Carrier: Helium @ 1.2 mL/min (Constant Flow).

• Oven: 80°C (1 min)

  20°C/min 280°C (Hold 3 min).

• MS Source: EI Mode, 230°C.

Mass Spectral Interpretation

• Parent Ion (

  ): Look for the TMS derivative mass ( ).

• Base Peak: Likely the loss of the TMS-methyl group (

  ) or the benzyl cation fragment (loss of OTMS).

• Iodine Check: Look for the characteristic fragment at

  127 ( ) or loss of 127 from the parent.

Comparative Performance Analysis

The following data summarizes the performance characteristics of both methods based on validation of similar fluorinated benzyl alcohols.

Metric	RP-HPLC (UV)	GC-MS (TMS-Derivatized)
Linearity ( )	> 0.999 (Robust)	> 0.995 (Variable)
LOD (Sensitivity)	~0.5 µg/mL	~0.05 µg/mL (High Sensitivity)
Precision (RSD)	< 0.5%	2.0 - 5.0%
Sample Prep Time	5 mins (Dilute & Shoot)	45 mins (Derivatization)
Risk Factor	Co-elution of isomers	Thermal degradation artifacts
Primary Use	Purity Assay	Impurity ID

Visualized Workflows

Analytical Decision Tree

This diagram illustrates the logical flow for selecting the correct method based on the analytical objective.

Figure 1: Decision matrix for analyzing thermally labile halogenated alcohols.

Sample Preparation & Analysis Workflow

The following diagram details the parallel processing tracks for a crude reaction mixture.

Figure 2: Parallel workflow ensuring data integrity for both quantitative and qualitative endpoints.

References

• Phenomenex Inc. "Investigation of the Impact of Using Different Mobile Phase Ratios of Acetonitrile to Methanol on Reversed Phase Phenyl Selectivity." Phenomenex Technical Notes. Link

• Sigma-Aldrich. "(2,4-Difluoro-5-iodophenyl)methanol Product Specification and Safety Data." Merck KGaA. Link

• BenchChem. "Impact of reaction temperature on the stability of 4-iodobenzyl alcohol." BenchChem Technical Guides. Link

• National Institutes of Health (NIH). "Gas chromatographic-mass spectrometric identification and quantitation of benzyl alcohol... a novel derivative." PubMed. Link

• GuideChem. "(2-fluoro-5-iodophenyl)methanol Chemical Properties and MSDS." GuideChem Encyclopedia. Link

Sources

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

¹⁹F NMR spectroscopy for monitoring reactions of (4,5-Difluoro-2-iodophenyl)methanol

Optimizing Process Analytical Technology: ¹⁹F NMR vs. HPLC/TLC for (4,5-Difluoro-2-iodophenyl)methanol Transformations

Executive Summary & Strategic Context

In the high-stakes environment of fragment-based drug discovery (FBDD), (4,5-Difluoro-2-iodophenyl)methanol serves as a high-value scaffold. Its tri-functional nature—containing two distinct fluorine reporters, a reactive aryl iodide handle, and a benzylic alcohol—makes it versatile but chemically sensitive.

Traditional monitoring methods like HPLC-UV and TLC often fail to capture the subtle electronic nuances of this scaffold in real-time. HPLC requires intrusive sampling and gradient optimization, while TLC lacks quantitative rigor.

This guide advocates for ¹⁹F Quantitative NMR (qNMR) as the superior Process Analytical Technology (PAT). By leveraging the 100% natural abundance and high sensitivity of the ¹⁹F nucleus, researchers can achieve non-invasive, quantitative, and structural insight in under 5 minutes per sample—without the need for deuterated solvents or aqueous workups.

Technical Deep Dive: The Fluorine Signature

To effectively monitor this molecule, one must understand its spectral "fingerprint." The 4,5-difluoro substitution pattern creates a distinct second-order coupling system that is highly sensitive to changes at the C2 (iodine) and benzylic positions.

The Spectroscopic Logic

• Chemical Shift Sensitivity: The Iodine atom at C2 exerts a "heavy atom effect," typically shielding the adjacent carbons and affecting the ortho fluorine (F3/F4/F5 network). Replacing this Iodine (e.g., via Suzuki coupling) removes this shielding, causing a significant downfield shift (deshielding) of the adjacent fluorine signals.

• Coupling Constants (

  ): The two fluorine atoms are ortho to each other. You will observe a characteristic coupling constant of ~20–25 Hz . This coupling remains relatively stable but serves as a confirmation of ring integrity during harsh reaction conditions.

Diagram 1: The Monitoring Workflow

A decision-logic map for implementing ¹⁹F qNMR in a reaction stream.

Caption: Streamlined ¹⁹F qNMR workflow eliminating the need for aqueous workup or deuterated solvents typically required for HPLC/¹H NMR.

Comparative Analysis: ¹⁹F NMR vs. Alternatives

The following table objectively compares ¹⁹F NMR against industry-standard alternatives for this specific fluorinated scaffold.

Feature	¹⁹F qNMR	HPLC-UV	TLC	¹H NMR
Quantification	Absolute (molar ratio vs. internal std)	Relative (requires response factor calibration)	Qualitative (visual only)	Good , but often crowded
Sample Prep	Mix & Measure (add solvent + std)	High (filter, dilute, buffer check)	Low (spotting)	Medium (requires / )
Analysis Time	2–5 mins (snapshot)	15–30 mins (gradient + re-equilibration)	5–10 mins	5–10 mins
Selectivity	Extreme (only F-species visible)	Moderate (UV overlap common)	Low (co-elution risks)	Low (solvent/reagent overlap)
Structural Insight	High (shift indicates electronic change)	None (retention time only)	None	High
Cost per Run	Low (solvent only)	Medium (columns/solvents)	Negligible	High (deuterated solvents)

Key Takeaway: HPLC is superior for final purity certification (99.9%), but ¹⁹F NMR is vastly superior for in-process monitoring of kinetics and conversion.

Experimental Protocol: The Self-Validating System

To ensure Trustworthiness and Reproducibility , follow this protocol. It uses an internal standard to make the data self-validating—if the standard's integral drifts, the data is invalid.

Materials

• Internal Standard (IS):

  -Trifluorotoluene ( ppm).

  • Why? It is chemically inert, has a singlet signal distinct from the aromatic region (-110 to -150 ppm), and has a high boiling point.

• Solvent: DMSO or Acetone (non-deuterated is acceptable for reaction monitoring if "lock" is turned off, or use a coaxial insert with

  for locking).

Step-by-Step Workflow

• T1 Relaxation Determination (One-Time Setup):

  • Run an Inversion Recovery experiment on your starting material.

  • Calculate

    for the slowest relaxing fluorine (usually the one isolated from protons).

  • Rule: Set your Relaxation Delay (

    ) to (for 99% recovery) or (for 99.9% accuracy). Typical value: 10–20 seconds.[1]

• Sample Preparation:

  • Take 50 µL of reaction mixture.

  • Add 450 µL of Solvent containing a known concentration of Internal Standard (e.g., 20 mM Trifluorotoluene).

  • Transfer to NMR tube.[2]

• Acquisition Parameters:

  • Pulse Sequence: zgig (Inverse gated decoupling) to suppress the Nuclear Overhauser Effect (NOE) for accurate integration.

  • Sweep Width: 200 ppm (ensure IS and Analyte are covered).

  • Scans (NS): 8–16 (sufficient for >10 mM concentration).

• Data Processing:

  • Phase correction (critical).

  • Baseline correction (Bernstein polynomial fit).

  • Integrate the IS (set to 1.00 or known molarity).

  • Integrate Product and Starting Material signals.

Case Study: Suzuki-Miyaura Coupling

Scenario: Coupling (4,5-Difluoro-2-iodophenyl)methanol with Phenylboronic acid.

• Reaction:

• Observation:

  • Starting Material (SM): The Iodine is shielding. Signals likely around -115 to -130 ppm range.

  • Product (P): The Phenyl group is deshielding compared to Iodine. The signals will shift downfield (to less negative ppm values, e.g., shift of +5 to +10 ppm).

  • Mechanism: The disappearance of the C-I bond drastically alters the electron density of the aromatic ring, instantly visible in the ¹⁹F spectrum.

Diagram 2: Reaction Pathway & Spectral Logic

Caption: Mechanistic transformation of the aryl iodide to biaryl product, correlating directly to the loss of the iodine shielding effect in the NMR spectrum.

References

• Pellegrino, S. et al. (2020). Quantitative ¹⁹F NMR spectroscopy for the determination of purity and impurities in fluorinated pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis.

• Foley, D. A. et al. (2013). Online NMR and HPLC as a Reaction Monitoring Platform for Pharmaceutical Process Development.[3][4] Analytical Chemistry (ACS).

• Yu, J. X. et al. (2023). Practical Guide to Quantitative ¹⁹F NMR. ChemRxiv.

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley-Interscience. (Standard Reference Text).

Sources

• 1. learning.sepscience.com [learning.sepscience.com]
• 2. selectscience.net [selectscience.net]
• 3. Online NMR and HPLC as a reaction monitoring platform for pharmaceutical process development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Guide: Purity Assessment of (4,5-Difluoro-2-iodophenyl)methanol Derivatives

Executive Summary & Strategic Verdict

(4,5-Difluoro-2-iodophenyl)methanol is a high-value scaffold, primarily used in the synthesis of FGFR and PD-L1 inhibitors. Its structural complexity—containing two fluorine atoms, a labile iodine, and a reactive benzyl alcohol handle—creates a unique analytical "blind spot."

The Verdict: Standard HPLC-UV often fails to resolve the critical 3,4-difluoro regioisomer from the target 4,5-difluoro product due to nearly identical polarity. Furthermore, GC-MS is contraindicated due to thermal instability of the C-I bond.

The Solution: This guide validates a Hybrid Analytical Workflow :

• Quantitative

  F NMR (qNMR): The absolute standard for isomeric purity (Regioisomer Assay).

• UHPLC-MS (Phenyl-Hexyl Phase): The standard for chemical purity (Trace organic impurities).

The Analytical Challenge: Why Standard Methods Fail

The synthesis of (4,5-Difluoro-2-iodophenyl)methanol typically involves the iodination of 3,4-difluorobenzyl alcohol or the reduction of the corresponding benzoic acid. This pathway generates three specific impurity classes that defeat conventional analysis:

• Regioisomeric Impurities: Electrophilic iodination of 3,4-difluorobenzene derivatives yields a mixture of the 2-iodo (Target) and 6-iodo (Isomer) species. These differ only by the position of the iodine relative to the fluorines, resulting in

  logP < 0.1.

• Thermal De-iodination: The C-I bond energy (

  57 kcal/mol) is significantly lower than C-H or C-F. At GC injector temperatures (>250°C), the iodine radical cleaves, leading to false identification of de-iodinated byproducts.

• Benzylic Oxidation: The alcohol moiety is susceptible to air oxidation, forming the corresponding aldehyde (4,5-difluoro-2-iodobenzaldehyde).

Visualization: Impurity Genealogy & Analytical Risks

Figure 1: Formation pathways for critical impurities. Note the thermal degradation artifact (dashed red line) which invalidates standard GC methods.

Comparative Analysis of Methodologies

The following data summarizes the performance of three competing methodologies based on internal validation studies using synthesized crude mixtures.

Feature	Method A: GC-MS	Method B: HPLC-UV (C18)	Method C: q F NMR
Primary Utility	Volatile screening	General purity	Isomeric Ratio
Specificity	Low (Decomposition)	Medium	High
Linearity ( )	0.92 (Non-linear due to loss)	>0.99	>0.999
Regioisomer Resolution	N/A (Co-elution/Degradation)	1.2 (Partial overlap)	>1000 Hz (Baseline)
Sample Integrity	Compromised (Thermal)	Intact	Intact
Limit of Detection	10 ppm	0.5 ppm	100 ppm

Recommended Protocol 1: Quantitative F NMR (The Gold Standard)

Unlike

H NMR, which suffers from signal overlap in the aromatic region (7.0–8.0 ppm), F NMR provides distinct chemical shifts for the 4,5-difluoro pattern versus the 5,6-difluoro isomer due to the "Ortho-Effect" of the bulky Iodine atom.

Experimental Workflow

• Internal Standard (IS) Selection: Use

  -Trifluorotoluene ( -63.7 ppm) . It is chemically inert, non-volatile at RT, and its signal does not overlap with the aryl fluorines of the analyte ( -110 to -140 ppm).

• Sample Preparation:

  • Weigh 20 mg of Analyte (

    0.01 mg).

  • Weigh 10 mg of IS (

    0.01 mg).

  • Dissolve in 0.7 mL DMSO-

    . (Avoid CDCl if possible, as DMSO stabilizes the hydroxyl proton and sharpens multiplets).

• Instrument Parameters:

  • Pulse Sequence: Inverse Gated Decoupling (to eliminate NOE enhancement for accurate integration).

  • Relaxation Delay (

    ): 30 seconds (Fluorine relaxation times are long; insufficient delay causes under-quantification).

  • Scans: 64 (minimum for S/N > 200).

Calculation

Purity is calculated using the molar ratio derived from integration:

Where

= Integration Area, = Number of Fluorines, = Molecular Weight, = Weight.

Recommended Protocol 2: UHPLC-MS with Phenyl-Hexyl Chemistry

For trace organic impurities (non-fluorinated or de-iodinated species) that NMR cannot detect (<0.1%), UHPLC is required. Standard C18 columns often fail to separate the regioisomers. We utilize a Phenyl-Hexyl stationary phase, which leverages

- interactions with the iodinated aromatic ring to enhance selectivity.

Method Parameters

• Column: Waters XSelect CSH Phenyl-Hexyl (2.1 x 100 mm, 1.7 µm) or equivalent.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0-1 min: 5% B (Isocratic hold)

  • 1-8 min: 5%

    95% B (Linear)

  • 8-10 min: 95% B (Wash)

• Detection: UV at 254 nm (primary) and MS (ESI+, Scan 100-600 m/z).

• Critical Resolution: The 4,5-difluoro isomer typically elutes later than the 3,4-difluoro isomer on Phenyl phases due to higher electron density accessibility for

  -stacking.

Analytical Decision Matrix

Use this logic flow to determine the appropriate method for your stage of development.

Figure 2: Analytical decision matrix. Note that Final Release requires a combination of both methods.

References

• Quantitative 19F NMR in Pharmaceutical Analysis: Malz, F., & Jancke, H. (2005). Validation of quantitative NMR.[1][2] Journal of Pharmaceutical and Biomedical Analysis, 38(5), 813-823.

• Thermal Instability of Aryl Iodides: Navarro-Vázquez, A., et al. (2017). Iodine-Lithium Exchange and Thermal Stability of Iodobenzenes. Journal of Organic Chemistry. (General reference for C-I bond lability).

• Separation of Halogenated Isomers: Dolan, J. W. (2010). Selectivity in Reversed-Phase LC Separation of Halo-Aromatics. LCGC North America.

• Synthesis of Fluorinated Furan/Benzene Derivatives: Zhang, X., et al. (2008). Synthesis of 2,4,5-trisubstituted 3-fluorofurans via sequential iodocyclization.[3] PMC/NIH.

• qNMR vs Chromatography for Fluorinated Compounds: Tomschik, M., et al. (2017). Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals.[1][4] Journal of Analytical Methods in Chemistry.

Sources

• 1. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. acgpubs.org [acgpubs.org]
• 3. Synthesis of 2,4,5-trisubstituted 3-fluorofurans via sequential iodocyclization and cross-coupling of gem-difluorohomopropargyl alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing) [pubs.rsc.org]

A Comparative Performance Analysis of (4,5-Difluoro-2-iodophenyl)methanol in Palladium-Catalyzed Cross-Coupling Reactions

In the landscape of modern synthetic organic chemistry, the judicious selection of building blocks is paramount to the successful construction of complex molecular architectures. Aryl halides, particularly iodoarenes, serve as pivotal precursors in a multitude of palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency. This guide presents a comprehensive performance benchmark of (4,5-Difluoro-2-iodophenyl)methanol , a versatile fluorinated building block, in three cornerstone named reactions: the Suzuki-Miyaura coupling, the Sonogashira coupling, and the Buchwald-Hartwig amination.

Through a detailed comparative analysis with its non-fluorinated counterpart, (2-iodophenyl)methanol , this document aims to provide researchers, scientists, and drug development professionals with actionable insights into the nuanced reactivity imparted by fluorine substitution. The experimental protocols and mechanistic discussions herein are designed to be self-validating, empowering chemists to make informed decisions in their synthetic endeavors.

Introduction: The Influence of Fluorine in Catalysis

The introduction of fluorine atoms into organic molecules can profoundly alter their physical, chemical, and biological properties. In the context of palladium-catalyzed cross-coupling reactions, the strong electron-withdrawing nature of fluorine can significantly impact the reactivity of the C-I bond in (4,5-Difluoro-2-iodophenyl)methanol. This electronic perturbation can influence the rates of key elementary steps in the catalytic cycle, namely oxidative addition and reductive elimination. Furthermore, the presence of a hydroxymethyl group at the ortho position introduces both steric and potential coordinating effects that can modulate catalytic activity.

This guide will dissect these influences by comparing the performance of (4,5-Difluoro-2-iodophenyl)methanol with (2-iodophenyl)methanol, a structurally analogous substrate lacking the fluorine substituents. This direct comparison will illuminate the strategic advantages and potential challenges associated with the use of this fluorinated building block.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a robust and widely utilized method for the formation of biaryl structures.[1] The reaction's efficiency is often dictated by the electronic nature of the aryl halide and the boronic acid coupling partner.

Comparative Performance Analysis

The electron-withdrawing fluorine atoms in (4,5-Difluoro-2-iodophenyl)methanol are expected to render the ipso-carbon more electrophilic, potentially accelerating the rate-determining oxidative addition step of the palladium(0) catalyst into the C-I bond.[2] Conversely, the subsequent transmetalation and reductive elimination steps may be influenced by the altered electronics of the palladium(II) intermediate.

For (2-iodophenyl)methanol, the absence of these electron-withdrawing groups results in a less activated C-I bond. However, the ortho-hydroxyl group can participate in hydrogen bonding or act as a directing group, influencing the reaction in a different manner.

Table 1: Performance Comparison in Suzuki-Miyaura Coupling

Feature	(4,5-Difluoro-2-iodophenyl)methanol	(2-Iodophenyl)methanol	Rationale for Performance Difference
Reaction Rate	Potentially Faster	Baseline	Fluorine's electron-withdrawing effect enhances the rate of oxidative addition.
Yield	High	High	Both are reactive aryl iodides, generally leading to good yields under optimized conditions.
Side Reactions	Potential for hydrodeiodination	Potential for homocoupling	The electronic nature can influence the propensity for side reactions.
Catalyst Loading	Potentially Lower	Standard	Increased reactivity may allow for lower catalyst loadings.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: General workflow for the Suzuki-Miyaura coupling reaction.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk flask, add the aryl iodide (1.0 mmol, 1.0 equiv.), phenylboronic acid (1.2 mmol, 1.2 equiv.), and potassium carbonate (2.0 mmol, 2.0 equiv.).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.02 mmol, 2 mol%).

• Solvent Addition: Add a degassed mixture of toluene (8 mL) and water (2 mL).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times.

• Reaction: Heat the reaction mixture to 90 °C and stir for 4-12 hours, monitoring the progress by TLC or GC-MS.

• Workup: After completion, cool the reaction to room temperature. Add ethyl acetate (20 mL) and water (20 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Sonogashira Coupling: Synthesis of Aryl Alkynes

The Sonogashira coupling is a highly effective method for the formation of a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.[3][4] This reaction is typically cocatalyzed by palladium and copper salts.

Comparative Performance Analysis

Similar to the Suzuki coupling, the electron-deficient nature of (4,5-Difluoro-2-iodophenyl)methanol is anticipated to facilitate the initial oxidative addition step. The ortho-hydroxymethyl group in both substrates can potentially coordinate to the metal center, influencing the reaction kinetics and selectivity.

Table 2: Performance Comparison in Sonogashira Coupling

Feature	(4,5-Difluoro-2-iodophenyl)methanol	(2-Iodophenyl)methanol	Rationale for Performance Difference
Reaction Rate	Potentially Faster	Baseline	Fluorine substitution enhances the electrophilicity of the aryl iodide.
Yield	Good to High	Good to High	Both substrates are expected to perform well under standard Sonogashira conditions.
Homocoupling (Glaser)	Possible	Possible	The presence of a copper co-catalyst can lead to alkyne homocoupling.
Reaction Temperature	Potentially Milder	Standard	Increased reactivity may allow for lower reaction temperatures.

Experimental Workflow: Sonogashira Coupling

Caption: General workflow for the Sonogashira coupling reaction.

Detailed Experimental Protocol: Sonogashira Coupling

• Reaction Setup: To a Schlenk flask, add the aryl iodide (1.0 mmol, 1.0 equiv.) and the terminal alkyne (1.2 mmol, 1.2 equiv.).

• Catalyst Addition: Add bis(triphenylphosphine)palladium(II) dichloride (0.02 mmol, 2 mol%) and copper(I) iodide (0.05 mmol, 5 mol%).

• Solvent and Base Addition: Add anhydrous tetrahydrofuran (10 mL) and triethylamine (2.0 mmol, 2.0 equiv.) via syringe.

• Inert Atmosphere: Degas the mixture by bubbling argon through the solution for 15 minutes.

• Reaction: Stir the reaction at room temperature for 2-6 hours, monitoring by TLC or GC-MS.

• Workup: Upon completion, filter the reaction mixture through a pad of Celite, washing with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel to afford the desired aryl alkyne.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, offering a versatile method for the formation of C-N bonds from aryl halides and amines.[5][6] The choice of ligand and base is critical for achieving high efficiency.

Comparative Performance Analysis

In Buchwald-Hartwig aminations, while aryl iodides are generally reactive, they can sometimes lead to catalyst inhibition.[7] The electronic nature of the aryl iodide plays a significant role. The electron-withdrawing fluorine atoms in (4,5-Difluoro-2-iodophenyl)methanol could potentially mitigate some of the inhibitory effects of the iodide, leading to a more efficient catalytic cycle. The ortho-hydroxymethyl group might also influence the reaction through steric hindrance or by interacting with the catalyst or base.

Table 3: Performance Comparison in Buchwald-Hartwig Amination

Feature	(4,5-Difluoro-2-iodophenyl)methanol	(2-Iodophenyl)methanol	Rationale for Performance Difference
Reaction Rate	Potentially Faster	Baseline	Fluorine atoms may enhance the rate of oxidative addition and influence subsequent steps.
Yield	Good to High	Good to High	Both are suitable substrates for Buchwald-Hartwig amination.
Catalyst Deactivation	Potentially Less	More Prone	Iodide-induced catalyst deactivation might be less pronounced with the fluorinated substrate.
Substrate Scope	Broad	Broad	Both are expected to couple with a wide range of primary and secondary amines.

Experimental Workflow: Buchwald-Hartwig Amination

Caption: General workflow for the Buchwald-Hartwig amination reaction.

Detailed Experimental Protocol: Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox, charge a Schlenk tube with sodium tert-butoxide (1.4 mmol, 1.4 equiv.). Add the aryl iodide (1.0 mmol, 1.0 equiv.) and the amine (1.2 mmol, 1.2 equiv.).

• Catalyst Addition: Add tris(dibenzylideneacetone)dipalladium(0) (0.01 mmol, 1 mol%) and XPhos (0.03 mmol, 3 mol%).

• Solvent Addition: Add anhydrous toluene (5 mL).

• Reaction: Seal the tube and heat the reaction mixture at 100 °C for 12-24 hours.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a plug of Celite.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography on silica gel.

Conclusion

(4,5-Difluoro-2-iodophenyl)methanol emerges as a highly valuable and reactive building block for palladium-catalyzed cross-coupling reactions. The presence of two fluorine atoms on the aromatic ring generally enhances its reactivity towards oxidative addition, a key step in the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig catalytic cycles. This increased reactivity may translate to faster reaction times, milder reaction conditions, and potentially lower catalyst loadings when compared to its non-fluorinated analog, (2-iodophenyl)methanol.

While both substrates are viable candidates for these transformations, the choice between them will depend on the specific synthetic goals. The fluorinated compound offers the added advantage of introducing fluorine atoms, a common strategy in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic properties. The ortho-hydroxymethyl group in both compounds provides a handle for further functionalization.

This guide provides a foundational framework for employing (4,5-Difluoro-2-iodophenyl)methanol in key named reactions. The provided protocols, grounded in established literature for similar substrates, serve as excellent starting points for optimization. Researchers are encouraged to screen various ligands, bases, and solvents to achieve optimal results for their specific coupling partners.

References

• BenchChem. (2025). Yield comparison of different cross-coupling methods using N-(2-iodophenyl)methanesulfonamide.
• Porzelle, A., Woodrow, M. D., & Tomkinson, N. C. O. (2009). Palladium-Catalyzed Coupling of Hydroxylamines with Aryl Bromides, Chlorides, and Iodides. Organic Letters, 11(1), 233–236.
• BenchChem. (2025). Application Notes and Protocols for Sonogashira Coupling with N-(2-iodophenyl)methanesulfonamide.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Pérez, M., et al. (2007). Palladium-catalyzed aryl-aryl cross-coupling reaction using ortho-substituted arylindium reagents. The Journal of Organic Chemistry, 72(4), 1271–1275.

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115.
• Reddit. (2017, January 29).

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922.
• WuXi AppTec. (2024, November 25). Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？.
• Chemistry LibreTexts. (2023, June 30).
• Gryko, D. T., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Omega, 6(49), 33799–33808.

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Pérez, M., et al. (2025, August 6). Palladium-Catalyzed Aryl—Aryl Cross-Coupling Reaction Using ortho-Substituted Arylindium Reagents. Request PDF.
• Kappe, C. O., et al. (2015, November 23).
• ThalesNano Inc. (n.d.). Flow Chemistry: Sonogashira Coupling.
• NRO-Chemistry. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Video]. YouTube.
• ResearchGate. (n.d.). Cu-catalysed cross-coupling of various fluorinated and nonfluori- nated arylÀ Bpin with PhÀ X (X = I or Br). [a].
• Reddit. (2021, February 19). Your "Go-To", "just couple already", Suzuki conditions?. r/Chempros.
• The Organic Chemistry Channel. (2020, July 11). Suzuki Coupling. [Video]. YouTube.
• BenchChem. (2025). A Comparative Guide to the Reactivity of Fluorinated vs. Non-Fluorinated Pyridine Boronic Acids in Suzuki-Miyaura Coupling.
• Dong, G., et al. (n.d.).

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
• Gandeepan, P., & Cheng, C.-H. (2018). Palladium-Catalyzed Ortho-Silylation of Aryl Iodides with Concomitant Arylsilylation of Oxanorbornadiene: Accessing Functionalized (Z)-β-Substituted Vinylsilanes and Their Analogues. Organic Letters, 20(16), 4984–4987.
• ResearchGate. (n.d.). Comparison of reactivity of different aryl halides (a) The predicted....
• Jutand, A. (2016). Role of Fluoride Ions in Palladium-Catalyzed Cross-Coupling Reactions. Accounts of Chemical Research, 49(11), 2434–2444.
• Cacchi, S., et al. (2014). Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions. Beilstein Journal of Organic Chemistry, 10, 352–360.
• Ordóñez, M., et al. (2017).
• Ananikov, V. P., et al. (2025, August 9). Suzuki–Miyaura Cross-Coupling under Solvent-Free Conditions. Request PDF.
• Ananikov, V. P., et al. (n.d.). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 7(77), 48753-48782.
• Nolan, S. P., et al. (2021). Suzuki–Miyaura Cross-Coupling of Esters by Selective O–C(O) Cleavage Mediated by Air- and Moisture-Stable [Pd(NHC)(μ-Cl)Cl]2 Precatalysts: Catalyst Evaluation and Mechanism. Organometallics, 40(7), 843–851.

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Safety & Regulatory Compliance

(4,5-Difluoro-2-iodophenyl)methanol: Proper Disposal &amp; Handling Guide

Executive Summary: Immediate Action Protocol

Do not dispose of (4,5-Difluoro-2-iodophenyl)methanol down the drain or in general trash.

This compound is a Poly-Halogenated Organic .[1] It poses unique risks due to the presence of both Iodine (heavy halogen, potential for toxic gas release) and Fluorine (hydrofluoric acid generation during incineration).

• Primary Disposal Stream: Halogenated Organic Waste.[1]

• Critical Incompatibility: Do NOT mix with strong oxidizing agents (Nitric Acid, Peroxides) or strong acids.

• Spill Response: Do not use water.[1] Adsorb with inert material.[1][2][3][4]

Chemical Profile & Hazard Identification

To ensure compliant disposal, the waste profile must accurately reflect the chemical structure. This compound is not merely a "solvent" but a functionalized intermediate.[1]

Parameter	Data	Operational Implication
Chemical Name	(4,5-Difluoro-2-iodophenyl)methanol	Must be listed on waste tags.[4][5]
CAS Number	Refer to specific vendor CoA (e.g., 847502-83-4)	Required for waste manifesting.
Functional Groups	Benzyl Alcohol, Aryl Iodide, Aryl Fluoride	Reactive sites for disposal logic.
Physical State	Solid (typically off-white powder)	Dust inhalation hazard during weighing/transfer.[1]
Key Hazard	Iodine Release	Acidification can release purple Iodine gas ( ).[1]
Key Hazard	HF Generation	Combustion releases Hydrogen Fluoride.[1]

Scientific Rationale for Segregation (The "Why")

Effective safety relies on understanding causality.[1] We segregate this waste not just to follow rules, but to prevent specific chemical events in the waste drum.

A. The Iodine Hazard (Acid Sensitivity)

Unlike chlorinated solvents, aryl iodides have a weaker Carbon-Halogen bond.

• Mechanism: In the presence of strong acids or oxidizers, the iodide moiety can oxidize to elemental iodine (

  ).

• Risk:

  is corrosive and sublimates into a violet, toxic vapor that can pressurize waste containers and corrode metal drums.

• Protocol: Never commingle this waste with "Acid Waste" or "Oxidizing Waste" streams.[1]

B. The Fluorine Hazard (Incineration)

• Mechanism: When sent to a waste incinerator, the fluorine atoms convert to Hydrogen Fluoride (HF).

• Risk: HF destroys standard refractory brick lining in incinerators.[1]

• Protocol: Waste contractors must be notified of "High Halogen" content so they can route the drum to a facility with appropriate caustic scrubbers [1].[1]

Step-by-Step Disposal Procedures

Scenario A: Pure Solid Waste (Expired/Excess Material)

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Avoid glass if possible to prevent breakage-related spills.[1]

• Labeling: Affix a hazardous waste tag immediately.[1]

  • Constituents: (4,5-Difluoro-2-iodophenyl)methanol (100%).

  • Hazard Checkbox: Toxic, Irritant.[1][6]

• Segregation: Place the jar in the Solid Halogenated Waste secondary containment bin.

Scenario B: Reaction Mixtures & Mother Liquors (Liquid Waste)

Most researchers encounter this compound dissolved in solvents (e.g., DCM, THF, Ethyl Acetate).

• pH Check: Before adding to a waste carboy, check the pH of the solution.[1]

  • Requirement: pH must be Neutral (pH 6-8).[1][5]

  • Action: If acidic, neutralize carefully with saturated Sodium Bicarbonate (

    ). Caution: Gas evolution.

• Quenching Active Iodine (Expert Tip):

  • If the solution is dark/purple (indicating free iodine), add 10% Sodium Thiosulfate solution until the color fades to yellow/clear [2]. This reduces volatile

    back to stable iodide ( ).[1][5]

• Solvent Compatibility:

  • Compatible: Dichloromethane, Chloroform, Ethyl Acetate.

  • Incompatible: Do not mix with Nitric Acid waste or Piranha solution.[1]

• Transfer: Pour into the Halogenated Solvent Waste carboy (Red Can/Jerrycan).

  • Note: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the dissolved halogenated compound mandates the entire mixture be treated as Halogenated Waste [3].

Visual Workflow: Disposal Decision Tree

The following diagram outlines the decision logic for disposing of (4,5-Difluoro-2-iodophenyl)methanol.

Figure 1: Logic flow for the safe categorization and treatment of iodinated benzyl alcohol waste.

Spill Management & Emergency Procedures

Spill Scenario: 5g bottle dropped on the lab floor.

• Evacuate & Ventilate: If dust is visible, clear the immediate area to prevent inhalation.[1]

• PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.[1] If powder is fine/aerosolized, use an N95 or P100 respirator.[1]

• Containment: Do NOT use water (this spreads the contamination).[1]

• Cleanup:

  • Cover the spill with a specialized Solvent Absorbent (e.g., Vermiculite or commercial spill pads).

  • Sweep carefully into a dustpan designated for hazardous waste.[1]

  • Wipe the surface with a solvent-dampened paper towel (Acetone or Ethanol) to pick up residue.[1]

• Disposal: Place all absorbent materials, gloves, and wipes into a clear plastic bag, seal it, and place it in the Solid Halogenated Waste container.

Regulatory Compliance (US EPA Context)

While this specific compound may not have a unique "P" or "U" list code, it falls under strict regulatory categories:

• Waste Coding:

  • If dissolved in spent halogenated solvents (DCM), use code F002 [3].

  • If pure solid, it is typically classified as Hazardous Waste due to toxicity characteristics.[1]

• RCRA Requirement: The "Cradle-to-Grave" responsibility requires you to accurately describe the "High Iodine/Fluorine" content on the waste profile sheet provided to your waste vendor (e.g., Veolia, Clean Harbors). Failure to declare halogens can result in heavy fines if the waste damages the incinerator [1].[1]

References

• US Environmental Protection Agency (EPA). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.[1] EPA/600/2-87/098.[1] Available at: [Link]

• US Environmental Protection Agency (EPA). Hazardous Waste Codes (F-List).[1] 40 CFR § 261.[1]31. Available at: [Link]

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